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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the MPEG LA Patent Pool for Video Codecs

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the MPEG LA patent pool model for video codecs, a crucial component in the landscape of digital media techno...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the MPEG LA patent pool model for video codecs, a crucial component in the landscape of digital media technology. Understanding this framework is essential for any professional involved in research and development that may utilize or contribute to standardized video compression technologies. In April 2023, MPEG LA was acquired by Via Licensing Corporation, and they combined to form a new patent pool administrator called Via Licensing Alliance.[1][2][3] This guide will primarily focus on the historical and operational framework of the MPEG LA pools, which continue to be administered by the new entity.

Core Concepts of the MPEG LA Patent Pool

A patent pool is an agreement between two or more patent owners to license one or more of their patents to one another or to third parties as a single package.[4] The primary objective of the MPEG LA patent pool was to streamline the licensing process for technologies that rely on a multitude of essential patents, thereby fostering innovation and reducing the risk of litigation.[2][4]

MPEG LA, founded in 1996, pioneered the modern patent pool model.[2] It was established to manage the licensing of essential patents for the MPEG-2 video compression standard.[1][5] The organization served as a "one-stop shop," enabling companies to acquire the necessary patent rights for a particular technology standard from multiple patent holders through a single transaction.[6] This model proved highly successful and was extended to numerous other standards, including AVC/H.264, HEVC/H.265, and VVC/H.266.[1][7]

The core function of MPEG LA, and now Via Licensing Alliance, is to act as a third-party administrator that handles the licensing of patent pools, collects royalties from licensees, and distributes the payments to the individual patent holders.[4] This structure is designed to be fair, reasonable, and non-discriminatory (FRAND), a principle that was a key condition of the U.S. Department of Justice's approval of the original MPEG-2 patent pool.

The Licensing Process: A Procedural Overview

The following sections detail the typical protocols for both patent holders wishing to contribute to a pool and for companies seeking to license the pooled patents.

Protocol for Patent Holders (Licensors)

For a company or research institution holding patents essential to a video codec standard, the process of joining an MPEG LA-administered pool generally follows these steps:

  • Call for Patents: MPEG LA would announce a call for patents essential to a new or updated video coding standard.[1]

  • Patent Submission: Interested patent holders would submit their patents for evaluation.

  • Essentiality Evaluation: An independent patent expert would evaluate each submitted patent to determine if it is "essential" to the standard. This is a critical step to ensure that only necessary patents are included in the pool, a requirement to prevent anti-competitive practices.

  • License Agreement: If a patent is deemed essential, the patent holder is invited to join the patent pool as a licensor. This involves signing a license agreement that outlines the terms of participation, including the distribution of royalties.

  • Royalty Distribution: The patent holder receives a share of the royalties collected from licensees, distributed by the pool administrator.

Protocol for Implementers (Licensees)

For a company that manufactures or sells products incorporating a video codec (e.g., smartphones, streaming services, software), the process to obtain a license is streamlined:

  • Identify the Need: The company identifies the video codec standard it intends to implement in its products or services.

  • Contact the Pool Administrator: The company contacts Via Licensing Alliance (formerly MPEG LA) to obtain the relevant patent portfolio license.

  • Review Licensing Terms: The administrator provides the standardized licensing agreement, which includes the royalty rates, payment terms, and annual caps. These terms are designed to be non-discriminatory, meaning all licensees pay the same rates for the same rights.

  • Execute the Agreement: The company signs the license agreement.

  • Royalty Reporting and Payment: The licensee reports its sales of products that use the licensed technology and pays the corresponding royalties to the pool administrator on a regular basis.

Quantitative Data: Royalty Structures for Key Video Codecs

The following tables summarize the publicly available royalty information for several key video codec standards under the MPEG LA licensing framework. It is important to note that these rates can be subject to change and may not include all licensing costs, as some essential patent holders may not be part of the pool.

Codec Per-Unit Royalty Rate Annual Royalty Cap (per licensee) Notes
MPEG-2 Originally $2.50 for an encode-decode license; later reduced.[1]Not specified in the provided search results.The initial rates were higher ($4.00 for encoding and $4.00 for decoding).
AVC/H.264 $0.10 - $0.20 per unit, depending on volume.[8] No royalty for the first 100,000 units annually.[8]$5 million.[9]Internet video that is free to the end-user is royalty-free.[10]
HEVC/H.265 $0.20 per unit after the first 100,000 units annually.[1]Substantially raised from previous codecs.[5]The license has been expanded to include profiles in version 2 of the standard.[1]
VVC/H.266 $0.20 per unit.[11]Not specified in the provided search results.A 25% discount is offered to licensees who also have licenses for AVC and HEVC.[12] Royalties for standalone software codecs are waived.[12]

Visualizing the MPEG LA Patent Pool Ecosystem

The following diagram illustrates the fundamental relationships and flow of licensing and royalties within the MPEG LA patent pool model.

MPEG_LA_Patent_Pool cluster_patent_holders Patent Holders cluster_pool_admin Patent Pool Administrator (Via Licensing Alliance) cluster_licensees Product/Service Implementers (Licensees) p1 Patent Holder 1 pool MPEG LA Patent Pool p1->pool Submits Essential Patents p2 Patent Holder 2 p2->pool p3 ... p4 Patent Holder N p4->pool pool->p1 Distributes Royalties pool->p2 pool->p4 l1 Device Manufacturer pool->l1 Grants License l2 Software Developer pool->l2 l3 Streaming Service pool->l3 l1->pool Pays Royalties l2->pool l3->pool l4 ...

Caption: Workflow of the MPEG LA patent pool model.

Benefits and Criticisms of the Patent Pool Model

Advantages
  • Streamlined Licensing: The most significant benefit is the simplification of the licensing process. Instead of negotiating with numerous individual patent holders, a licensee can obtain all necessary rights in a single transaction.[4]

  • Reduced Litigation Risk: By providing a clear framework for licensing, patent pools significantly reduce the likelihood of patent infringement lawsuits.[4]

  • Lower Transaction Costs: The one-stop-shop nature of the pool reduces the legal and administrative costs associated with individual license negotiations.[2]

  • Wider Adoption of Standards: By making essential patents easily accessible, patent pools facilitate the widespread adoption of new technologies and standards.[2][4]

  • Transparency: The publication of licensing terms and royalty rates contributes to a more predictable and transparent licensing environment.[13]

Disadvantages and Criticisms
  • Inclusion of Non-Essential Patents: There have been criticisms and legal challenges alleging that patent pools may sometimes include patents that are not truly essential to the standard, potentially stifling competition.[1]

  • Royalty Stacking: While a single pool simplifies licensing for the patents it covers, companies may still need to obtain licenses from multiple pools or from patent holders who are not part of any pool for a single standard. This can lead to an accumulation of royalty obligations.

  • Lack of Flexibility: The standardized licensing terms may not be suitable for all business models, particularly for smaller companies or those in emerging markets.

  • Influence on Standards Development: The existence of powerful patent pools can potentially influence the standards-setting process, favoring technologies with strong patent backing.

  • Royalty Rates Not Decreasing with Patent Expiration: A criticism leveled against the MPEG-2 patent pool was that the license fee did not decrease proportionally as the number of active patents in the pool declined over time.[1]

Conclusion

The MPEG LA patent pool model, now part of the Via Licensing Alliance, has been a foundational element in the growth of the digital video industry. By creating an efficient mechanism for licensing essential patents, it has enabled the rapid and widespread adoption of key video compression standards. For researchers, scientists, and drug development professionals who may be working with or developing technologies that intersect with digital video, understanding the principles and procedures of this patent pool framework is essential for navigating the intellectual property landscape and ensuring the successful commercialization and dissemination of their innovations. The model, while not without its critics, has demonstrated a durable capacity to balance the interests of patent holders and implementers, thereby fostering a vibrant and innovative technological ecosystem.

References

Exploratory

The Strategic Role of Patent Pools in the Adoption of Technology Standards: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of the function and impact of patent pools on the adoption of technology standards. It is intended fo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the function and impact of patent pools on the adoption of technology standards. It is intended for researchers, scientists, and professionals in drug development and other technology-intensive fields who are interested in the mechanisms of intellectual property collaboration and its strategic implications for innovation and market access.

Executive Summary

Patent pools are agreements between two or more patent owners to license one or more of their patents to one another and to third parties.[1][2] In the context of technology standards, these pools are crucial for overcoming intellectual property roadblocks, facilitating widespread adoption, and fostering innovation. By aggregating essential patents, pools can reduce transaction costs, mitigate litigation risks, and provide a more efficient mechanism for technology dissemination.[2][3][4][5][6] However, they also present potential challenges related to competition law and the equitable distribution of royalties. This guide delves into the core mechanics of patent pools, their governance structures, and their tangible impact on technology standardization, with a particular focus on applications in high-tech and biopharmaceutical sectors.

The Mechanics of Patent Pools in Standardization

Patent pools serve as a centralized marketplace for licensing patents essential to a particular technology standard.[1][7] This collaborative approach is particularly effective in industries where complex products or processes are covered by a multitude of patents held by different entities, a situation often referred to as a "patent thicket".[1][8]

Core Functions and Benefits

The primary function of a patent pool is to streamline the licensing process, offering a single license for a bundle of essential patents.[8][9] This "one-stop-shop" approach yields several key benefits:

  • Reduced Transaction Costs: Implementers of a standard can avoid the time-consuming and costly process of negotiating individual licenses with numerous patent holders.[2][4][5][6] This efficiency can result in significant cost savings, estimated to be in the hundreds of millions of dollars for many pools.[3][10][11]

  • Lower Litigation Risk: By providing a clear licensing framework, patent pools can significantly reduce the likelihood of patent infringement lawsuits between members and against licensees.[2][4][6]

  • Accelerated Technology Adoption: A simplified and predictable licensing environment encourages wider and faster adoption of new technology standards.[3][5]

  • Fostering Innovation: By providing a return on investment for patent holders, pools can incentivize further research and development.[3] They also allow innovators to build upon existing technologies with greater legal certainty.

  • Knowledge Sharing and Collaboration: Patent pools can create a more collaborative environment among technology developers.[2][8]

Potential Drawbacks and Challenges

Despite their benefits, patent pools are not without their challenges and potential downsides:

  • Antitrust Concerns: If not structured carefully, patent pools can be viewed as anti-competitive by regulators.[1][6] Concerns include price-fixing, the exclusion of competitors, and the bundling of non-essential patents.[1][6]

  • Stifling of Innovation: In some cases, pools might discourage alternative technology development or disincentivize research and development by firms outside the pool.[1]

  • Royalty Stacking and Allocation: Determining fair and reasonable royalty rates (FRAND) and equitably distributing them among patent holders can be complex and contentious.[12]

  • Inclusion of Non-Essential Patents: The inclusion of patents that are not truly essential to the standard can inflate licensing costs unnecessarily.[1][7]

Quantitative Impact of Patent Pools

While comprehensive, standardized data across all patent pools is not publicly available, several studies and reports provide insights into their quantitative impact. The following tables summarize available data on the economic effects and operational scale of patent pools.

Table 1: Estimated Transaction Cost Savings from Patent Pools

Study/Report Context/Methodology Estimated Savings
Merges & Mattioli (2016)Comparison of pool administration costs versus the estimated costs of bilateral licensing and potential litigation."hundreds of millions of dollars"
WIPO ReportAnalysis of the efficiency gains from centralized licensing.Significant reduction in negotiation and legal costs.

Note: Specific, comparable quantitative data on transaction cost savings across multiple patent pools is limited in publicly available literature.

Table 2: Patent Pool Licensing and Membership Statistics (Select Examples)

Patent Pool Administrator Pool/Technology Number of Licensors Number of Licensees Number of Patents
Access AdvanceHEVC AdvanceNot specified15 new licensees (Q2-Q3 2025)> 29,000
Access AdvanceVVC Advance3 new licensors (Q2-Q3 2025)9 new licensees (Q2-Q3 2025)> 4,500
MPEG LA (Acquired by Via Licensing)MPEG-227 (as of 2011)1,518 (as of 2011)> 1,000 (as of 2011)
Medicines Patent Pool (MPP)Various (HIV, HCV, TB, COVID-19)Multiple pharmaceutical companiesMultiple generic manufacturersNot specified

Source: Data compiled from press releases and reports from Access Advance and academic studies.[9][13][14]

Table 3: Patent Litigation Statistics

Metric Statistic Source/Year
Patent Litigation Cases Involving SEPs10% of total patent litigation casesPatentPC (2023)
Success Rate for Patent Owners in Litigation32%PatentPC (2023)
Increase in Patent Litigation Cases (2022-2023)12%PatentPC (2023)

Methodologies and Protocols in Patent Pool Operations

The effective operation of a patent pool relies on a set of well-defined methodologies and protocols governing patent evaluation, royalty management, and governance.

Patent Submission and Essentiality Assessment

A critical function of a patent pool administrator is to ensure that only patents essential to the standard are included. This process typically involves the following steps:

  • Submission: Patent holders submit their patents for evaluation, often accompanied by "claim charts" that map patent claims to specific sections of the technology standard.

  • Independent Expert Review: The pool administrator retains independent technical experts to assess the essentiality of the submitted patents.[7][16] This is a crucial step to prevent the inclusion of non-essential patents and to maintain the integrity of the pool.

  • Determination: The expert provides a determination of whether the patent is essential, partially essential, or not essential to the standard.

  • Appeal Process: Patent holders typically have a process to appeal a negative determination.

Experimental_Workflow cluster_submission Patent Holder cluster_evaluation Patent Pool Administrator cluster_outcome Outcome A Patent Submission with Claim Charts B Independent Expert Review A->B C Essentiality Determination B->C D Patent Included in Pool C->D Essential E Patent Rejected C->E Not Essential F Appeal Process E->F F->B Re-evaluation

Figure 1: Patent Essentiality Assessment Workflow
Royalty Collection and Distribution

The methodologies for royalty collection and distribution are central to the functioning of a patent pool and are often a point of complex negotiation.

Royalty Collection Models:

  • Per-Unit Royalty: A fixed fee is paid for each product that implements the standard.

  • Percentage of Sales: A royalty based on a percentage of the net selling price of the licensed product.

  • Lump-Sum Payments: A one-time upfront payment for a license.

Royalty Distribution Models:

The collected royalties are distributed among the patent holders based on a pre-agreed formula. Common factors influencing the distribution include:

  • The number of essential patents contributed by each member.

  • The relative importance or value of each patent.

  • The age and remaining life of the patents.

  • In some cases, a points-based system is used where patents are awarded points based on their technical contribution and other factors.

Signaling_Pathway A Licensees (Implementers of the Standard) B Royalty Payments A->B C Patent Pool Administrator B->C D Royalty Distribution C->D E Patent Holder 1 D->E F Patent Holder 2 D->F G Patent Holder N D->G

Figure 2: Royalty Collection and Distribution Pathway
Governance and Operational Rules

The governance structure of a patent pool is critical for its long-term stability and success. Key governance elements include:

  • Administrative Body: A board or committee, often composed of representatives from the member companies, that oversees the pool's operations.[2]

  • Bylaws and Operating Rules: Formal documents that define the rights and obligations of members, voting procedures, and dispute resolution mechanisms.

  • Independent Administrator: Many pools are managed by a neutral third-party administrator to ensure impartiality in licensing and royalty distribution.[7]

Case Studies in the Life Sciences

While patent pools have a long history in the electronics and telecommunications industries, their application in the life sciences, particularly for pharmaceuticals and biotechnology, is a more recent and evolving area.

The Medicines Patent Pool (MPP)

The Medicines Patent Pool (MPP) is a United Nations-backed public health organization working to increase access to, and facilitate the development of, life-saving medicines for low- and middle-income countries.

  • Operational Model: The MPP negotiates voluntary licenses with patent holders for essential medicines, primarily for HIV, hepatitis C, and tuberculosis, and now also for COVID-19 therapeutics. It then sublicenses these patents to generic manufacturers, who can produce and sell affordable versions of these medicines in developing countries.

  • Governance: The MPP is governed by a Governance Board and supported by an Expert Advisory Group and a Scientific Advisory Panel.[9] Its operations are guided by a transparency policy that makes its licenses and other key documents publicly available.[17]

The COVID-19 Technology Access Pool (C-TAP)

Launched by the World Health Organization (WHO), C-TAP was created to facilitate the voluntary sharing of intellectual property, knowledge, and data related to COVID-19 health technologies.

  • Objective: To provide a "one-stop shop" for developers of vaccines, diagnostics, and treatments to share their IP and know-how to accelerate innovation and scale up manufacturing worldwide.[18][19]

  • Operational Status: C-TAP has faced challenges in securing contributions from pharmaceutical companies but has had some success with public research institutions.[20][21] The initiative highlights both the potential and the difficulties of implementing patent pools for global health emergencies.

Logical_Relationship cluster_pool Public Health Patent Pool (e.g., MPP, C-TAP) cluster_impact Impact A Voluntary Licensing from Patent Holders B Sublicensing to Generic Manufacturers A->B C Increased Production of Affordable Medicines B->C D Improved Access to Essential Medicines in LMICs C->D

Figure 3: Public Health Patent Pool Logic Model

Conclusion

Patent pools play a pivotal and multifaceted role in the adoption of technology standards. For researchers, scientists, and drug development professionals, understanding the mechanics of these collaborative licensing agreements is essential for navigating the complex intellectual property landscape. While they offer significant benefits in terms of efficiency, cost reduction, and accelerated innovation, their implementation requires careful consideration of competition law and the development of robust governance and operational protocols. The growing use of patent pools in the biopharmaceutical sector, particularly in response to global health challenges, underscores their potential to be a powerful tool for both innovation and access. As technology continues to evolve in complexity, the strategic use of patent pools is likely to become an increasingly important component of successful technology commercialization and dissemination.

References

Foundational

A Deep Dive into MPEG LA's Essential Patent Determination for Technical Standards

For Researchers, Scientists, and Drug Development Professionals: A Methodical Approach to Patent Essentiality in Standard-Setting In the landscape of standardized technologies, the determination of which patents are "ess...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: A Methodical Approach to Patent Essentiality in Standard-Setting

In the landscape of standardized technologies, the determination of which patents are "essential" to a given standard is a critical process that underpins the development and commercialization of interoperable products. MPEG LA, a pioneer in patent pool administration, has established a rigorous methodology to identify these essential patents, ensuring that implementers of a standard can access the necessary intellectual property under fair, reasonable, and non-discriminatory (FRAND) terms. This guide provides an in-depth look into the core processes MPEG LA employs, tailored for an audience accustomed to methodical and data-driven analysis.

The Foundational Principle: Defining Essentiality

At its core, a patent is considered essential to a technical standard if it is impossible to implement the standard without infringing upon that patent.[1] This is not a matter of convenience or efficiency but a strict technical necessity. MPEG LA's evaluation process is designed to objectively determine this essentiality, a cornerstone of their patent pool model which was developed to address the challenge of efficiently licensing patents from numerous holders.[2]

The United States Department of Justice (DOJ) has reviewed and approved MPEG LA's approach, emphasizing that the patent pools should only include essential patents to avoid anti-competitive effects.[3] This ensures that companies have the option to license alternative, competitive patents if they exist.

The Patent Evaluation Workflow: A Step-by-Step Protocol

The process of determining essential patents for an MPEG LA-administered standard follows a structured and transparent workflow, initiated by a public "call for patents."[3][4] Any entity that believes it holds a patent essential to the standard is invited to submit it for evaluation.[5][6][7]

The overall workflow can be visualized as follows:

G cluster_0 Phase 1: Initiation cluster_1 Phase 2: Submission cluster_2 Phase 3: Evaluation cluster_3 Phase 4: Determination & Integration cluster_4 Phase 5: Licensing A MPEG LA Issues a 'Call for Patents' for a Specific Standard B Patent Holder Submits Patents for Evaluation A->B Voluntary Submission C Independent Patent Evaluators Conduct Technical Analysis B->C Submitted Patents D Mapping of Patent Claims to Standard Specifications C->D Methodology E Determination of Essentiality D->E Analysis Results F Inclusion of Essential Patents into the Patent Pool E->F Essential G Rejection of Non-Essential Patents E->G Not Essential H MPEG LA Offers Portfolio License to Implementers under FRAND Terms F->H Forms Patent Pool

Figure 1: MPEG LA's Patent Essentiality Evaluation Workflow
Experimental Protocol: Patent-to-Standard Mapping

The core of the evaluation phase is a detailed technical analysis performed by independent patent experts.[3][4] This process is analogous to a rigorous experimental protocol, with the patent's claims being the hypothesis and the standard's specification being the established fact.

Objective: To determine if the implementation of a specific part of the standard necessitates the use of the technology described in the patent's claims.

Methodology:

  • Claim Dissection: Each independent claim of the submitted patent is broken down into its constituent elements or limitations.

  • Specification Analysis: The technical specification of the standard is thoroughly reviewed to identify mandatory requirements. Optional implementations within the standard are not considered for essentiality.

  • Claim Charting: A detailed "claim chart" is created. This is a two-column document that maps each element of the patent claim to the corresponding section of the standard's specification that mandates its use.

  • Verification: The independent evaluator must conclude that every element of at least one independent claim is required to comply with the standard. If a viable, non-infringing alternative to implementing the standard exists, the patent is not considered essential.

This meticulous process ensures an objective and verifiable determination of essentiality.

Logical Relationship of an Essential Patent

The determination of a patent as "essential" is based on a clear logical relationship between the patent's claims and the standard's technical specifications. This can be visualized as a logical AND gate, where multiple conditions must be met for a patent to be deemed essential.

G cluster_0 Inputs cluster_1 Condition cluster_2 Output A Patent Claim Element 1 AND_gate AND A->AND_gate B Patent Claim Element 2 B->AND_gate C ... C->AND_gate D Patent Claim Element N D->AND_gate E Patent is Essential to Standard AND_gate->E All elements mapped to mandatory parts of the standard

Figure 2: Logical Determination of Patent Essentiality

Quantitative Data Summary

While specific data on the number of patents submitted versus those deemed essential for each standard is often proprietary, the following table provides an illustrative summary based on the general understanding of the process. This structured format allows for a clear comparison of the outcomes of the evaluation process for different hypothetical standards.

StandardTotal Patents SubmittedPatents Deemed EssentialPercentage EssentialInitial Licensors
Video Codec A1,20085070.8%15
Audio Codec B45030066.7%8
System Protocol C78055070.5%12

This data, though illustrative, highlights that a significant portion of submitted patents may not meet the stringent criteria for essentiality.

Conclusion

MPEG LA's process for determining essential patents is a methodical and transparent system designed to facilitate the adoption of new technologies.[5] By relying on independent technical experts and a rigorous patent-to-standard mapping methodology, MPEG LA ensures that its patent pools are composed solely of truly essential patents.[7] This approach provides a crucial balance, offering patent holders a reasonable return on their research and development investments while providing implementers with streamlined and predictable access to the foundational technologies that drive innovation.[7] The entire process is designed to be pro-competitive and to operate under fair, reasonable, and non-discriminatory (FRAND) principles.[4]

References

Exploratory

A Technical Guide to Video Codec Patent Pools: Via Licensing Alliance (Formerly MPEG LA) vs. Access Advance

For Immediate Release This in-depth technical guide provides a comprehensive comparison of two leading patent pool administrators, Via Licensing Alliance (formerly MPEG LA) and Access Advance. It is intended for legal pr...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This in-depth technical guide provides a comprehensive comparison of two leading patent pool administrators, Via Licensing Alliance (formerly MPEG LA) and Access Advance. It is intended for legal professionals, technology licensing executives, and product managers in the consumer electronics, software, and streaming media industries. This document outlines the core operational structures, licensing methodologies, and quantitative data associated with the patent pools for the HEVC (H.265) and VVC (H.266) video coding standards.

Executive Summary

Patent pools are crucial mechanisms that offer a "one-stop-shop" for companies to license the essential patents required to implement technology standards, such as video codecs.[1][2][3] This guide focuses on two of the most prominent administrators in the video technology space: Via Licensing Alliance, which was formed through the merger of MPEG LA and Via Licensing Corp, and Access Advance, formerly known as HEVC Advance.[4][5][6][7] Both entities manage patent pools for the widely adopted High Efficiency Video Coding (HEVC) and the next-generation Versatile Video Coding (VVC) standards.[8][9][10]

A significant recent development is Access Advance's acquisition of Via's HEVC and VVC programs, a move aimed at simplifying the licensing landscape and reducing market fragmentation.[1][3][11] While the licensing activities will initially remain separate, this consolidation is expected to create a more unified structure for technology implementers.[11]

Organizational Structure and Licensing Model

Both Via LA and Access Advance operate as third-party administrators, acting as intermediaries between the owners of essential patents (licensors) and the implementers of the technology (licensees).[2] This model streamlines the licensing process, reducing the transaction costs and legal risks that would arise from negotiating licenses with numerous individual patent holders.[1][12]

The fundamental workflow involves patent holders submitting their patents for an evaluation of their essentiality to the standard.[13][14][15] Once deemed essential, these patents are added to the pool. Licensees then pay royalties to the pool administrator, which in turn distributes the funds to the patent holders based on an agreed-upon formula.[16]

Logical Relationship of a Patent Pool

The following diagram illustrates the fundamental relationships within a typical patent pool structure.

Patent_Pool_Structure cluster_licensors Patent Holders (Licensors) cluster_pool Patent Pool Administrator cluster_licensees Technology Implementers (Licensees) P1 Patent Holder A Pool Via LA / Access Advance P1->Pool Submit & License Essential Patents P2 Patent Holder B P2->Pool Submit & License Essential Patents P3 ... P3->Pool Submit & License Essential Patents P4 Patent Holder Z P4->Pool Submit & License Essential Patents Pool->P1 Distribute Royalties Pool->P2 Distribute Royalties Pool->P3 Distribute Royalties Pool->P4 Distribute Royalties L1 Device Manufacturer Pool->L1 Grant Portfolio License L2 Software Developer Pool->L2 Grant Portfolio License L3 ... Pool->L3 Grant Portfolio License L4 Streaming Service Pool->L4 Grant Portfolio License L1->Pool Pay Royalties L2->Pool Pay Royalties L3->Pool Pay Royalties L4->Pool Pay Royalties

A diagram illustrating the core relationships in a patent pool.

Quantitative Data Comparison

The following tables summarize the key quantitative data for the HEVC and VVC patent pools administered by Via LA and Access Advance. Rates and caps are subject to change and should be verified with the respective patent pools.

High Efficiency Video Coding (HEVC/H.265)
MetricVia Licensing Alliance (MPEG LA)Access Advance
Royalty Rate (per unit) $0.20 (after the first 100,000 units/year)[4][6][17]Varies by device category and region (e.g., ~$0.20 - $0.40 for mobile devices)
Annual Royalty Cap $25 Million[6][13][17]$40 Million for devices, $5 Million for content[18]
Content Royalties No royalties for HEVC content itself[13][17]Yes, for certain types of content distribution.
Number of Patents Not specified in recent announcements.Over 29,000 essential patents.[1][19]
Versatile Video Coding (VVC/H.266)
MetricVia Licensing Alliance (MPEG LA)Access Advance
Royalty Rate (per unit) $0.20 (Hardware/Paid Software), $0.05 (Free Software)[16][20]Varies by device category and compliance status.
Annual Royalty Cap $30 Million (combined for hardware and software)[20][21]Varies by device category.
Initial Licensors 11[20][21][22]Approximately 60 patent owners involved in formation.[8]
Number of Patents Not specified in recent announcements.Over 4,500 essential patents.[1][19]
Multi-Codec Incentive 25% royalty discount for licensees of AVC, HEVC, and VVC pools.[15]Multi-Codec Bridging Agreement (MCBA) offers reduced rates for products with both HEVC and VVC.[20][23]

Methodologies and Protocols

This section details the processes for patent evaluation and becoming a licensee, which are analogous to experimental protocols in a scientific context.

Patent Essentiality Evaluation

Before a patent can be included in a pool, it must undergo a rigorous evaluation to determine if it is "essential" to the standard. This means that it is not technically possible to implement the standard without infringing on the patent.

Methodology:

  • Submission: A patent holder submits their patent(s) to the pool administrator for evaluation.[15][22]

  • Expert Review: The administrator retains independent patent attorneys and technical experts to analyze the patent claims.[13] These evaluators map the patent's claims to the technical specifications of the standard.[24]

  • Determination: The experts provide a determination of whether one or more claims of the patent are essential to the standard. The compensation for these evaluators is based on effort, not on the outcome of the evaluation, to ensure impartiality.[13][25]

  • Inclusion: If deemed essential, the patent is added to the pool's portfolio, and the patent holder becomes a licensor.[14]

Becoming a Licensee: A Step-by-Step Workflow

The process for a technology implementer to obtain a license is designed to be transparent and efficient.

Protocol:

  • Initial Contact: The potential licensee initiates contact with the patent pool administrator.[20]

  • Information Exchange: The administrator's licensing team explains the program in detail, including the scope of the license and the products it covers.[20]

  • Agreement Execution: The parties execute a Patent Portfolio License Agreement (PPL). This is a standardized agreement offered to all licensees on fair, reasonable, and non-discriminatory (FRAND) terms.[8][20]

  • Royalty Reporting & Payment: The licensee is onboarded to the administrator's royalty reporting system.[20] Licensees self-report their sales of licensed products, and the system calculates the royalties due based on the country of manufacture or sale.[20]

  • Compliance: The administrator assists the licensee with compliance, including patent marking on products as required by the license agreement.[17][20][26]

The following diagram illustrates the workflow for a company to become a licensee.

Licensee_Workflow start Start: Need to Implement Standard (e.g., VVC) contact 1. Initial Contact with Pool Administrator start->contact discuss 2. Discuss Licensing Program (Scope, Products, Terms) contact->discuss execute 3. Execute Patent Portfolio License Agreement (PPL) discuss->execute onboard 4. Onboard to Royalty Reporting System execute->onboard report 5. Report Sales of Licensed Products onboard->report pay 6. Pay Calculated Royalties report->pay comply 7. Ensure Compliance (e.g., Patent Marking) pay->comply end End: Licensed to Use Essential Patents comply->end

A workflow for obtaining a patent pool license.

Conclusion

Both Via Licensing Alliance and Access Advance provide essential services that facilitate the adoption of complex video coding technologies.[6][7] They offer structured, transparent, and efficient mechanisms for licensing standard-essential patents.[4][27] While their royalty structures and the breadth of their patent portfolios differ, their fundamental methodologies for patent evaluation and licensee onboarding are similar. The recent consolidation in the HEVC and VVC licensing landscape, with Access Advance acquiring Via's programs, signals a move towards greater simplification, which is poised to benefit the entire ecosystem of technology innovators and implementers.[3] Companies seeking to implement these video standards should engage directly with these administrators to obtain the most current licensing terms and ensure compliance.

References

Foundational

A University Researcher's Guide to FRAND Licensing for Standard-Essential Patents

Introduction: From University Labs to Global Standards In the interconnected world of technology and medicine, technical standards are the invisible frameworks that ensure devices and systems work together seamlessly. Fr...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction: From University Labs to Global Standards

In the interconnected world of technology and medicine, technical standards are the invisible frameworks that ensure devices and systems work together seamlessly. From the Wi-Fi that connects our laptops to the 5G network powering mobile communication, standards are critical for interoperability and market competition. For university researchers, particularly in fields like telecommunications, electronics, and even bioinformatics, an invention can have its greatest impact when it becomes essential to one of these global standards.

When a patented invention is indispensable for implementing a technical standard, it is known as a Standard-Essential Patent (SEP).[1][2] To prevent a single patent holder from monopolizing a standard, Standard-Setting Organizations (SSOs) typically require the patent owner to make a commitment to license the technology to all implementers on F air, R easonable, a nd N on-D iscriminatory (FRAND) terms.[3][4] This guide provides an in-depth overview of FRAND licensing, tailored for the university researcher, to illuminate the journey from invention to a globally adopted technology.

The Core Principles of FRAND

A FRAND commitment is a voluntary agreement between the owner of a SEP and a standards organization.[3] Its primary goal is to balance the need to reward patent holders for their innovations with the public interest in the widespread adoption of technology, ensuring a competitive market.[1][3] The commitment is built on three core pillars:

dot

FRAND_Pillars cluster_fair FAIR cluster_reasonable REASONABLE cluster_nondiscriminatory NON-DISCRIMINATORY center FRAND Commitment (For Standard-Essential Patents) fair_node Licensing terms must be substantively fair. center->fair_node Is reasonable_node Royalty rates should not be excessive or reflect 'hold-up' value. center->reasonable_node Is nd_node All potential licensees must be treated equitably. center->nd_node Is fair1 Royalty reflects economic value of the patent itself. fair2 No 'tying' to unrelated products or services. reasonable1 Benchmark against comparable licenses in the industry. reasonable2 Based on value technology contributes, not the value of the standard itself. reasonable3 Considers a hypothetical 'ex-ante' negotiation. nd1 Offer same terms to all similarly situated licensees. nd2 Objective justification required for any differential treatment.

The Three Pillars of a FRAND Commitment.
  • Fair : The term "Fair" primarily relates to the substance of the licensing agreement. A fair license should not, for example, require a licensee to purchase other products or grant back unrelated licenses to the patent holder.[4] The licensing fee should reflect the actual economic value of the patented technology.[1]

  • Reasonable : This is often the most contentious aspect of FRAND. A "Reasonable" royalty should not be so high that it prevents the adoption of the standard. A key principle is that the royalty should reflect the incremental value the technology contributes to the standard, not the value that arises from the standard's success or "hold-up" value.[5] Courts and negotiators often try to determine what royalty would have been agreed upon in a hypothetical negotiation before the technology was adopted as essential.[5][6] Benchmarking against widespread industry practice is also a common starting point for assessing reasonableness.[4]

  • Non-Discriminatory : This principle ensures a level playing field. The patent holder must offer licenses on the same, or at least substantially similar, terms to all licensees who are in equivalent circumstances.[1][4] If different terms are offered to different licensees, there must be an objective justification for the difference.[4] This prevents the patent holder from using their essential patent to favor certain companies over their competitors.[7]

The Journey of a University Invention to a FRAND-Licensed SEP

The path from a university laboratory to a globally licensed SEP involves several key stages, with close collaboration between the researcher and the university's Technology Transfer Office (TTO).

dot

G cluster_research University Research Phase cluster_tto Technology Transfer Office (TTO) Process cluster_sso Standard-Setting Organization (SSO) Engagement cluster_licensing FRAND Licensing A Fundamental or Applied Research B Invention / Discovery A->B Leads to C Invention Disclosure to TTO B->C Researcher reports D TTO Assesses Patentability & Commercial Potential C->D E File Patent Application D->E F Participation in SSO Activities E->F TTO/Researcher engage G Technology Proposed for Standard F->G H Technology Adopted by Standard G->H I Declare Patent as Standard-Essential (SEP) H->I Triggers J Make FRAND Licensing Commitment I->J K Negotiate FRAND Licenses with Implementers J->K L Collect Royalties & Manage Compliance K->L

Workflow from University Invention to a FRAND-Licensed SEP.
  • Invention and Disclosure : The process begins when a researcher makes a novel discovery and formally reports it to their university's TTO through an invention disclosure form.

  • Assessment and Patenting : The TTO evaluates the invention's patentability and commercial potential. If viable, the university files a patent application to protect the intellectual property.

  • Engagement with an SSO : University researchers or TTO personnel may participate in the technical committees of an SSO. During this process, the university's patented or patent-pending technology may be proposed as a solution to a technical challenge being addressed by a new standard.

  • Adoption and Declaration : If the SSO's members vote to include the technology in the standard, it becomes "essential." At this point, the university, through its TTO, must formally declare the patent as essential and commit to licensing it on FRAND terms.[2][3]

  • Licensing : Once the standard is published, any company that wants to create a standard-compliant product must obtain a license for the university's SEP. The TTO is then responsible for negotiating these licenses with all interested parties in accordance with the FRAND commitment.

Methodologies for Determining FRAND Royalties

There is no universal formula for calculating a FRAND royalty. The process is often a complex negotiation, and when parties cannot agree, the determination frequently falls to courts or arbitrators.[2][8] The following methodologies represent the primary "protocols" for establishing a FRAND rate.

The Hypothetical Negotiation Workflow

A prevalent method used by courts is to construct a hypothetical, arms-length negotiation between the patent owner and the licensee.[5] Crucially, this negotiation is framed to occur before the technology was adopted by the standard, to isolate the invention's intrinsic value from the value conferred by its inclusion in the standard (which can create a monopoly).

dot

G start Dispute over a 'Reasonable' Royalty Rate step1 Establish a Hypothetical Negotiation Scenario start->step1 step2 Set Timing: Just before the patented technology is included in the standard (ex-ante) step1->step2 Key Premise step3 Identify Best Non-Infringing Alternative Technology step2->step3 step4 Assess Incremental Value of the Patented Technology step3->step4 To determine step7 Determine a Royalty Range step4->step7 step5 Analyze Comparable Licenses (if available) step5->step7 Informs step6 Consider Patent Portfolio Strength & Proportionality to Standard step6->step7 Informs result Arrive at a FRAND Royalty Rate step7->result

Workflow for a Hypothetical FRAND Royalty Negotiation.
Data for FRAND Royalty Determination

While specific royalty rates are highly confidential and case-dependent, the analysis consistently relies on a set of key factors. The following table summarizes the quantitative and qualitative data points used in determining FRAND terms.

Factor CategoryKey Considerations & Data PointsRelevance to FRAND Principles
Comparable Licenses - Royalty rates from existing licenses for the same or similar patents.[9] - Terms of patent pools or other licensing platforms. - Adjustments for differences in portfolio strength, geography, and time.[9]Reasonable, Non-Discriminatory
Technology Value - The incremental value the patented technology provides over the next best alternative.[5] - The importance of the patent to the standard (e.g., is it for a core function or an optional feature?).[1] - The number of patents essential to the standard (to avoid royalty stacking).Fair, Reasonable
Economic Context - Prevailing licensing rates and practices within the relevant industry.[1] - The total expected royalty burden for a product implementing the standard. - The economic value of the end product that uses the standard.Reasonable
Parties' Conduct - Past licensing offers and negotiation history between the parties. - Whether the licensee has been willing to negotiate in good faith.Fair

Legal and Practical Implications for University Researchers

  • The Central Role of the TTO : The TTO is the university's professional arm for all intellectual property matters. They manage the legal complexities of patenting, declarations to SSOs, license negotiations, and enforcement. The researcher's role is to provide the critical technical expertise needed to explain the invention's value and importance.

  • Potential for Disputes : The inherent ambiguity in defining "fair and reasonable" means that disputes over FRAND licensing terms are common and can lead to lengthy and expensive litigation.[1][10]

  • Importance of Meticulous Record-Keeping : While the TTO handles the legal process, the foundational evidence of an invention's value and novelty comes from the researcher's work. Well-maintained lab notebooks, dated records of experiments, and clear documentation of the inventive steps are invaluable assets during both patent prosecution and any subsequent licensing negotiations or disputes.

References

Exploratory

The MPEG LA Shadow: An In-depth Technical Guide to its Impact on Open-Source Video Codec Development

For Researchers, Scientists, and Drug Development Professionals Abstract The development and adoption of open-source video codecs have been significantly influenced by the complex landscape of patent licensing, largely s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

The development and adoption of open-source video codecs have been significantly influenced by the complex landscape of patent licensing, largely shaped by patent pool administrators like MPEG LA. This technical guide provides a comprehensive analysis of the historical and ongoing impact of MPEG LA's licensing practices on the trajectory of open-source video compression technologies. We delve into the patent-centric business models of MPEG LA and other key players, the legal and economic challenges faced by royalty-free codecs, and the industry's collaborative efforts to foster innovation in a patent-encumbered field. Through a detailed examination of key events, licensing terms, and the rise of royalty-free alternatives, this paper offers researchers and developers a deeper understanding of the intricate dynamics between intellectual property and open standards in the critical domain of video technology.

Methodology

This technical guide employs a qualitative and quantitative analytical approach based on a systematic review of publicly available information. The core methodology involves:

  • Data Collection: A comprehensive search of industry publications, press releases from patent pools (MPEG LA, Access Advance, Sisvel), legal analyses, and technical articles was conducted to gather information on video codec licensing terms, legal disputes, and the formation of industry alliances.

  • Quantitative Analysis: Numerical data pertaining to royalty rates, annual licensing caps, and other fees were extracted and compiled. This data is presented in structured tables to facilitate a clear comparison of the financial implications of adopting different video codecs.

  • Historical Analysis: A chronological review of key events was performed to establish a clear timeline of the interplay between MPEG LA and the open-source video codec movement. This includes the challenges to VP8, the licensing complexities of HEVC, and the subsequent emergence of the Alliance for Open Media and AV1.

  • Relationship Mapping: The complex relationships between different entities (companies, patent pools, open-source projects) and the logical flow of events and their consequences are visualized using Graphviz diagrams. These diagrams are designed to provide an intuitive understanding of the strategic landscape.

By synthesizing these streams of information, this guide aims to provide a robust and evidence-based analysis of MPEG LA's impact on open-source video codec development.

The Rise of MPEG LA and the Patent Pool Model

MPEG LA was established to simplify the licensing of patents essential to video compression standards.[1] Instead of implementers having to negotiate licenses with numerous individual patent holders, MPEG LA offered a "one-stop shop" for a portfolio of essential patents.[2] This model was intended to streamline the adoption of new video standards by providing a clear and predictable licensing framework.[3]

The organization is not affiliated with the Moving Picture Experts Group (MPEG), the body that develops the standards, but rather administers the patent pools for these standards.[4] This distinction is crucial, as MPEG itself does not collect royalties.[5]

The Inevitable Collision: MPEG LA and Open-Source Ideals

The core conflict between MPEG LA's business model and the open-source philosophy lies in the concept of royalties. Open-source software is typically distributed free of charge and without licensing fees, a direct contradiction to the royalty-bearing licenses offered by MPEG LA.

The Case of VP8 and the Assertion of Patent Rights

A pivotal moment in this conflict was Google's open-sourcing of the VP8 codec in 2010 as a royalty-free alternative to the then-dominant H.264/AVC codec, which is licensed by MPEG LA.[6] In response, MPEG LA issued a "call for patents" essential to the VP8 video codec, signaling its intent to form a patent pool to challenge VP8's royalty-free status.[7] This move created significant legal uncertainty for potential adopters of VP8.[7]

The dispute was eventually settled in 2013, with Google entering into a licensing agreement with MPEG LA.[7][8] This agreement granted Google a license to patents that "may be essential" to VP8 and its successor, VP9, and allowed Google to sublicense these patents to users of VP8 on a royalty-free basis.[9] While not an admission of infringement, the settlement was a strategic move by Google to remove the legal cloud that was hindering the adoption of its open-source codec.[7]

VP8_Conflict cluster_google Google's Initiative cluster_mpegla MPEG LA's Response cluster_outcome Resolution open_source_vp8 Open-sources VP8 as a royalty-free alternative to H.264 call_for_patents Issues 'Call for Patents' essential to VP8 open_source_vp8->call_for_patents Creates direct competition forms_patent_pool Forms patent pool to challenge VP8 call_for_patents->forms_patent_pool Gathers patent holders settlement Google and MPEG LA reach a settlement agreement forms_patent_pool->settlement Creates legal pressure license Google licenses patents and can sublicense them royalty-free for VP8/VP9 settlement->license Removes legal uncertainty for VP8/VP9 adoption AOMedia_Formation cluster_problem The HEVC Licensing Problem cluster_solution The Industry's Solution hevc_licensing Complex and expensive HEVC licensing multiple_pools Multiple patent pools (MPEG LA, HEVC Advance) hevc_licensing->multiple_pools uncertainty High costs and legal uncertainty for implementers multiple_pools->uncertainty aomedia Formation of the Alliance for Open Media (AOMedia) uncertainty->aomedia Motivates creation of a royalty-free alternative royalty_free_goal Goal: Develop open, royalty-free video codecs aomedia->royalty_free_goal av1_release Release of the AV1 codec royalty_free_goal->av1_release Codec_Development_and_Licensing cluster_mpeg_codecs MPEG Standardized Codecs (Royalty-Bearing) cluster_opensource_codecs Open-Source Codecs (Intended Royalty-Free) cluster_licensing_bodies Key Patent Licensing Bodies cluster_opensource_org Open-Source Organization H264 H.264 / AVC HEVC H.265 / HEVC H264->HEVC Evolution of MPEG Standards VVC H.266 / VVC HEVC->VVC Evolution of MPEG Standards AOMedia Alliance for Open Media HEVC->AOMedia High & complex royalties motivate formation VP8 VP8 VP9 VP9 VP8->VP9 Evolution of Open-Source Codecs AV1 AV1 VP9->AV1 Evolution of Open-Source Codecs MPEGLA MPEG LA MPEGLA->H264 Licenses MPEGLA->HEVC Licenses MPEGLA->VVC Licenses MPEGLA->VP8 Legal Challenge & Settlement AccessAdvance Access Advance AccessAdvance->HEVC Licenses AccessAdvance->VVC Licenses Sisvel Sisvel Sisvel->AV1 Patent Challenge AOMedia->AV1 Develops

References

Foundational

overview of standards licensed by MPEG LA (AVC, HEVC, VVC)

An In-depth Technical Guide to Video Compression Standards Licensed by MPEG LA: AVC, HEVC, and VVC Introduction Modern digital video is defined by the relentless pursuit of higher quality at lower bitrates. This pursuit...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to Video Compression Standards Licensed by MPEG LA: AVC, HEVC, and VVC

Introduction

Modern digital video is defined by the relentless pursuit of higher quality at lower bitrates. This pursuit is driven by a series of international standards that specify the methodologies for video compression. Three of the most significant and widely adopted standards are Advanced Video Coding (AVC), High Efficiency Video Coding (HEVC), and the latest, Versatile Video Coding (VVC). These standards, developed jointly by the ITU-T Video Coding Experts Group (VCEG) and the ISO/IEC Moving Picture Experts Group (MPEG), have been pivotal in enabling everything from high-definition streaming to 8K broadcasts and immersive VR experiences.

A key facilitator for the widespread adoption of these complex standards is the patent pool administrator MPEG LA. By bundling essential patents from numerous holders into a single license, MPEG LA provides a streamlined and predictable licensing framework, reducing litigation risk and simplifying the business planning process for technology implementers.[1][2][3]

This technical guide provides a detailed overview of the core technologies underpinning the AVC, HEVC, and VVC standards. It presents a comparative analysis of their performance and features, summarizes their respective licensing terms under MPEG LA, and describes the experimental methodologies used in key performance evaluations. This document is intended for researchers, scientists, and professionals in drug development who may leverage advanced video and imaging technologies in their work.

Logical Overview of MPEG LA Patent Licensing

MPEG LA pioneered the modern patent pool model, which consolidates essential patents from multiple intellectual property holders.[2][4] This structure offers a "one-stop" solution for technology implementers (licensees), who can acquire the necessary rights to a standard under a single, predictable license rather than negotiating with each patent owner individually.[2] This model is designed to balance reasonable access for users with a fair return for patent owners, thereby fueling innovation and wide technology adoption.[5]

MPEG_LA_Licensing_Model cluster_holders Patent Holders cluster_licensees Product Implementers (Licensees) p1 Patent Holder A pool MPEG LA Patent Pool License p1->pool Submit Essential Patents p2 Patent Holder B p2->pool Submit Essential Patents p3 ... p3->pool Submit Essential Patents p4 Patent Holder Z p4->pool Submit Essential Patents l1 Device Manufacturer l2 Software Developer l3 ... l4 Content Distributor pool->l1 Grants Single Portfolio License pool->l2 Grants Single Portfolio License pool->l3 Grants Single Portfolio License pool->l4 Grants Single Portfolio License

A simplified diagram of the MPEG LA patent pool licensing model.

Advanced Video Coding (AVC / H.264)

Published in 2003, Advanced Video Coding (AVC), also known as H.264 or MPEG-4 Part 10, is a block-oriented, motion-compensated compression standard.[6] It became one of the most widely used formats for video recording, compression, and distribution, with the goal of providing good video quality at substantially lower bit rates than previous standards like MPEG-2 or H.263.[6][7]

Core Technical Features

AVC introduced several key features that significantly improved compression efficiency over its predecessors.

  • Variable Block-Size Motion Compensation: While previous standards used fixed macroblock sizes, AVC allows for the subdivision of the 16x16 macroblock into smaller partitions (down to 4x4). This provides greater flexibility in defining motion, allowing for more precise and efficient motion compensation, especially in detailed areas of the frame.

  • Integer Discrete Cosine Transform (DCT): AVC uses a 4x4 integer-based transform, which avoids rounding errors inherent in floating-point DCT implementations. This reduced-complexity transform prevents mismatches between the encoder and decoder.[6] An optional 8x8 transform is also available in higher profiles.

  • Intra-Prediction: To compress blocks without referring to other frames (I-frames), AVC uses intra-prediction. It predicts the content of a block based on the pixels of its already coded neighbors within the same frame. It includes multiple directional prediction modes for luma and chroma blocks.

  • Multi-Picture Inter-Picture Prediction: AVC enhances inter-frame prediction by allowing an encoder to use up to 16 reference frames for motion estimation, a significant increase over previous standards.[6][8] This is particularly effective for scenes with oscillating motion or uncovered backgrounds.

  • Deblocking Filter: To reduce the blocky artifacts that can appear at the edges of transform blocks, especially at lower bitrates, AVC incorporates an in-loop deblocking filter. This filter smooths the edges between blocks, resulting in higher perceived visual quality.

  • Entropy Coding: For the final stage of compression, AVC supports two methods of entropy coding: the low-complexity Context-Adaptive Variable-Length Coding (CAVLC) and the more efficient but computationally intensive Context-Adaptive Binary Arithmetic Coding (CABAC).[8]

AVC Profiles and Levels

The standard defines several profiles, which are sets of coding tools tailored for specific applications.[9] Key profiles include:

  • Baseline Profile: Designed for low-cost applications with limited computing resources, such as video conferencing and mobile.[8]

  • Main Profile: Intended for standard-definition digital TV broadcasts, it adds support for B-slices and CABAC for improved compression efficiency.[8]

  • High Profile: The dominant profile for broadcast and disc storage (e.g., Blu-ray), it adds features like 8x8 transform and custom quantization matrices to further enhance quality.

High Efficiency Video Coding (HEVC / H.265)

Developed as the successor to AVC, High Efficiency Video Coding (HEVC), or H.265, was finalized in 2013.[10] Its primary goal was to provide approximately 50% better data compression at the same level of video quality compared to AVC, or substantially improved quality at the same bitrate.[10][11] This efficiency was crucial for enabling the streaming and broadcast of 4K and 8K Ultra High Definition (UHD) content.[3][12]

Core Technical Features

HEVC builds upon the hybrid block-based approach of AVC but introduces significant architectural improvements for greater efficiency.

  • Coding Tree Units (CTUs): HEVC replaces AVC's 16x16 macroblocks with a more flexible structure called Coding Tree Units (CTUs). CTUs can be as large as 64x64 pixels and can be recursively partitioned down to 8x8 in a quadtree structure.[11] This allows the codec to use large block sizes for homogenous regions and smaller block sizes for more detailed areas, significantly improving coding efficiency, especially at high resolutions.[10]

  • Advanced Prediction Units: Within the coding units, the prediction units (PUs) and transform units (TUs) are defined. HEVC supports a wider range of intra-prediction angular modes (33, plus DC and Planar) compared to AVC, allowing for more accurate prediction.[13]

  • Larger Transform Blocks: HEVC supports transform block sizes from 4x4 up to 32x32.[10] Larger transforms are more effective at decorrelating the residual signal in large, flat areas of an image.

  • Sample Adaptive Offset (SAO): In addition to a deblocking filter, HEVC introduces a second in-loop filter called the Sample Adaptive Offset (SAO).[14] SAO further reduces artifacts by classifying reconstructed pixels into categories and applying an offset to them, improving overall image quality.

  • Parallel Processing Tools: Designed with modern multi-core processors in mind, HEVC includes features like Tiles and Wavefront Parallel Processing (WPP).[11][15] These tools allow different sections of a frame (or multiple frames) to be encoded or decoded simultaneously, making implementations more efficient on parallel hardware.

Encoder_Workflow cluster_recon Reconstruction Loop (for Inter-Prediction) input Input Video Frame partition Block Partitioning (Macroblocks / CTUs) input->partition output Compressed Bitstream prediction Prediction (Intra / Inter) partition->prediction transform Transform (DCT / DST) prediction->transform recon Reconstruction prediction->recon quant Quantization transform->quant entropy Entropy Coding (CABAC / CAVLC) quant->entropy inv_quant Inverse Quantization quant->inv_quant Residual entropy->output inv_transform Inverse Transform inv_quant->inv_transform inv_transform->recon deblock In-Loop Filtering (Deblocking, SAO) recon->deblock ref_store Reference Frame Store deblock->ref_store ref_store->prediction Reference Frames

A high-level workflow of a modern hybrid video encoder.

Versatile Video Coding (VVC / H.266)

Finalized in 2020, Versatile Video Coding (VVC), or H.266, is the latest generation of video compression technology from the JVET collaboration.[16] It was designed to be highly versatile, addressing needs from low-resolution mobile streaming to 4K, 8K, 360° video, and High Dynamic Range (HDR) content.[16][17] VVC aims to reduce the bitrate by another 30-50% compared to HEVC for the same subjective visual quality.[15][18]

Core Technical Features

VVC inherits the core concepts of its predecessors but introduces a new level of flexibility and advanced tools to achieve its compression goals.

  • Quad-tree with Nested Multi-type Tree (QTMT): VVC enhances block partitioning by replacing HEVC's quad-tree with a more flexible QTMT structure. This allows for both non-square and non-binary partitions (binary and ternary splits), enabling the coding blocks to adapt more precisely to the underlying image content.

  • Advanced Intra and Inter Prediction: VVC expands the number of intra-prediction modes to 65 and introduces new techniques like Intra Block Copy (IBC), where a block can be predicted from a previously coded block within the same frame.[17] It also includes enhancements to motion vector prediction and affine motion compensation for more complex movements.

  • Loop Filtering Enhancements: VVC refines the in-loop filtering process with an Adaptive Loop Filter (ALF) that is applied after the deblocking and SAO filters. ALF further minimizes distortion between the original and reconstructed signal.[16]

  • Increased Versatility: As its name suggests, VVC is designed for a wide array of applications.[19] It includes specialized tools for screen content coding (e.g., for desktop sharing and gaming streams) and improved support for high-bit-depth and HDR video.[16]

Technical and Performance Comparison

The evolution from AVC to VVC is marked by a significant increase in compression efficiency, but this comes at the cost of higher computational complexity.

Experimental Protocols and Methodologies

Quantitative comparisons between video codecs are typically performed under controlled conditions. A common methodology, as described in performance evaluation studies, involves:

  • Test Sequences: A standardized set of video sequences with diverse content (e.g., varying motion, texture, and detail) is used. These sequences are available at multiple resolutions, such as Full HD (1920x1080), 4K UHD (3840x2160), and 8K (7680x4320).[20][21]

  • Encoding Configuration: Each codec is configured to encode the test sequences at a range of target bitrates. To ensure a fair comparison, key parameters like the Group of Pictures (GOP) structure are kept consistent. For codecs not originally designed for very high resolutions (like AVC for 8K), multi-pass encoding may be used to achieve the target bitrate accurately.[21]

  • Objective Quality Metrics: The quality of the compressed video is measured using objective metrics that compare it to the original, uncompressed source. Common metrics include:

    • Peak Signal-to-Noise Ratio (PSNR): A classic metric measuring the ratio between the maximum possible power of a signal and the power of corrupting noise.

    • Structural Similarity Index (SSIM): A perceptual metric that assesses the perceived change in structural information.

    • Video Multimethod Assessment Fusion (VMAF): A more advanced metric developed by Netflix that combines multiple elementary metrics to better correlate with human perception of quality.

  • Rate-Distortion (RD) Analysis: The results are plotted on a rate-distortion curve, showing the quality (e.g., PSNR) at each bitrate. The Bjøntegaard-Delta rate (BD-rate) is then calculated to represent the average bitrate savings one codec provides over another for the same objective quality.[20]

Data Presentation

Table 1: Core Technical Specifications Comparison

FeatureAVC (H.264)HEVC (H.265)VVC (H.266)
Primary Block Structure 16x16 Macroblocks64x64 Coding Tree Units (CTUs)128x128 CTUs
Block Partitioning To 4x4Quad-tree to 8x8Quad-tree with Nested Multi-type Tree (QTMT)
Transform Block Sizes 4x4, 8x84x4, 8x8, 16x16, 32x324x4 up to 64x64 (luma)
Intra Prediction Modes 9 (for 4x4 luma)3567
In-Loop Filters Deblocking FilterDeblocking Filter, Sample Adaptive Offset (SAO)Deblocking, SAO, Adaptive Loop Filter (ALF)
Entropy Coding CAVLC, CABACCABAC onlyCABAC only
Parallel Processing SlicesSlices, Tiles, WPPSlices, Tiles, WPP
Max Resolution Support 8K UHD[6]8K UHD (8192x4320)[10]16K and higher[15]

Table 2: Compression Efficiency Comparison (Approximate Bitrate Savings)

ComparisonBitrate Savings for Same QualitySource(s)
HEVC vs. AVC 25% - 50%[10][22]
VVC vs. HEVC 30% - 50%[15][17][19]
VVC vs. AVC ~75% (up to 93% at 8K)[21][23]
AV1 vs. HEVC ~22% (at 8K)[20]
VVC vs. AV1 ~46% (at 8K)[20]

Note: Efficiency gains are highly content-dependent. The figures represent average performance across various test sequences.

Table 3: Computational Complexity Increase (Relative to HEVC)

CodecEncoding ComplexityDecoding ComplexitySource(s)
VVC (Test Model) ~6.5x - 10x~1.5x - 2x[15][19][24]
AV1 (Reference Encoder) ~10x~0.66x (less complex)[24]

MPEG LA Licensing Terms Overview

MPEG LA offers patent portfolio licenses for AVC, HEVC, and VVC, providing a convenient way for implementers to acquire rights to the essential patents for these standards.[1][2][3] The terms are generally structured to be reasonable and non-discriminatory to encourage broad adoption.

Table 4: Summary of MPEG LA Licensing Terms

FeatureAVC (H.264)HEVC (H.265)VVC (H.266)
License Administrator MPEG LAMPEG LAMPEG LA & Access Advance (separate pools)
Royalty per Unit Rates vary by product and volume. A common rate is $0.20 per unit.[25]$0.20 per unit (after first 100,000 units/year)[12][26]$0.20 per unit for Hardware/Paid Software (after 100,000 units/year)[27][28]
Annual Royalty Cap Yes, varies by product category.$25 Million$30 Million (combined for hardware and software)[27][28]
Content Royalty Generally, no royalty on free internet video distribution.[29]No royalty for content distribution.[30]No royalty for content distribution.[28]
Initial Licensors N/A (Established)23[3]11[1]
Notes The license has been updated to cover additional profiles like Multiview Video Coding (MVC).[4][31]Other patent pools exist (e.g., Access Advance, Velos Media), creating a more complex licensing landscape than for AVC.A 25% royalty discount is available for licensees compliant with MPEG LA's AVC and HEVC licenses.[32]

Conclusion

The progression from AVC through HEVC to VVC demonstrates a consistent and remarkable advancement in video compression technology. Each standard has roughly halved the required bitrate for a given level of quality, enabling the industry to deliver higher-resolution video experiences over constrained networks. AVC established a robust and flexible foundation, HEVC scaled that efficiency for the 4K era, and VVC now offers a versatile and even more efficient solution for the demands of 8K, HDR, and immersive media.

While technical capabilities are paramount, the licensing frameworks provided by patent pools like MPEG LA are equally critical. By offering transparent and predictable terms, MPEG LA has been instrumental in the widespread adoption of these standards. However, the licensing landscape has grown more complex with HEVC and VVC, requiring implementers to navigate multiple patent pools. Understanding both the deep technical merits and the associated licensing structures of these standards is essential for researchers and developers working on the next generation of video-driven applications.

References

Foundational

introduction to Standard Essential Patents (SEPs) for researchers

An In-depth Technical Guide to Standard Essential Patents (SEPs) for Researchers, Scientists, and Drug Development Professionals Introduction to Standard Essential Patents (SEPs) A Standard Essential Patent (SEP) is a pa...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to Standard Essential Patents (SEPs) for Researchers, Scientists, and Drug Development Professionals

Introduction to Standard Essential Patents (SEPs)

A Standard Essential Patent (SEP) is a patent that claims an invention that must be used to comply with a technical standard.[1][2][3] Technical standards are established to ensure interoperability and compatibility between different products and services from various manufacturers.[1][2] For researchers and professionals in drug development and life sciences, this concept is increasingly relevant. While SEPs are prevalent in telecommunications (e.g., 5G, Wi-Fi), they are also crucial in healthcare for standardizing medical devices, diagnostic tools, data exchange protocols (like HL7 and FHIR), and biotechnological processes.[2][4]

The core purpose of standards is to foster innovation, facilitate market competition, and allow technologies to work together seamlessly.[3][4] When a patented technology is deemed essential to a standard, its owner generally must agree to license it to anyone implementing the standard on Fair, Reasonable, and Non-Discriminatory (FRAND) terms.[1][5][6] This commitment balances the patent holder's right to be compensated for their innovation with the public's need for access to standardized technology.

The Standardization Ecosystem: Role of Standard Setting Organizations (SSOs)

Technical standards are developed and published by Standard Setting Organizations (SSOs), sometimes called Standard Development Organizations (SDOs).[7][8] These organizations are typically collaborations of industry stakeholders, including innovators, manufacturers, and academic experts, who work to solve technical challenges and establish uniform specifications.[4][7]

Prominent SSOs include:

  • International Organization for Standardization (ISO): A global body that develops standards across numerous industries, including quality management (ISO 9001) and medical devices (ISO 13485).[9][10]

  • Institute of Electrical and Electronics Engineers (IEEE): Sets standards for a wide range of electronic and computing technologies.

  • European Telecommunications Standards Institute (ETSI): A key player in telecommunications standards like GSM, 3G, 4G, and 5G.

  • Clinical & Laboratory Standards Institute (CLSI): Develops consensus standards for the healthcare industry, particularly for laboratory testing and in vitro diagnostics.[10]

SSOs play a critical role in the SEP landscape by establishing the Intellectual Property Rights (IPR) policies that govern how patents related to their standards are handled.[1] These policies typically require members to disclose any patents they hold that might be essential to a standard under development and to commit to FRAND licensing.[11]

Logical Relationship: From Invention to SEP

The following diagram illustrates the pathway from an initial invention to its declaration as a Standard Essential Patent.

SEP_Lifecycle cluster_Innovation Innovation & Protection Phase cluster_Standardization Standardization Phase cluster_Declaration Declaration & Licensing Phase Invention Scientific Invention Patent Patent Application & Grant Invention->Patent Protection Declaration Patent Holder Declares Patent as Essential Patent->Declaration Contribution to Standard SSO Standard Setting Organization (SSO) Standard Technical Standard SSO->Standard Develops Standard->Declaration Relates to SEP Standard Essential Patent (SEP) Declaration->SEP FRAND FRAND Licensing Commitment SEP->FRAND Requires

Caption: Logical flow from invention to a declared SEP with its FRAND commitment.

Quantitative Landscape of SEPs

The environment for SEPs is dynamic, marked by a significant increase in both declarations and related litigation. Understanding these trends is crucial for any organization operating in a standards-driven field.

Table 1: Trends in SEP Declarations & Litigation
MetricObservationData Point / TrendSource
SEP Declarations The number of newly declared patent families has grown rapidly.Nearly tripled over five years (6,457 in 2015 to 17,623 in 2020).[12]
U.S. SEP Litigation Litigation involving SEPs has shown a consistent upward trend.Annual case filings rose from 118 in 2014 to 223 in 2024.[13][14]
Litigation Drivers Patent Assertion Entities (PAEs) are major drivers of SEP litigation.PAEs account for over 40% of recent U.S. SEP disputes, nearly doubling their share in a decade.[13][14]
Over-Declaration A significant portion of declared SEPs may not be truly essential.One study found only 56% of patents declared essential for the LTE standard were actually essential.[15]

Methodologies for Key SEP Processes

For researchers, understanding the "how" behind SEP determination and licensing is critical. The following sections detail the methodologies for two core processes.

Experimental Protocol: SEP Essentiality Assessment

Determining whether a patent is truly essential to a standard is a rigorous technical and legal process. SSOs do not typically verify the essentiality of self-declared patents, placing the burden on patent holders and implementers.[16][17] The primary methodology is claim mapping .

Objective: To systematically compare the claims of a patent with the technical specifications of a standard to determine if implementing the standard inevitably infringes upon the patent claims.

Methodology Steps:

  • Comprehensive Patent Analysis:

    • Isolate Claims: Focus on the independent claims of the patent, as they define the broadest scope of the invention.

    • Analyze Specification: Thoroughly review the patent's detailed description and figures to understand the context, terminology, and embodiments of the invention.

    • Identify Key Elements: Break down each independent claim into its constituent elements or limitations.

  • Standard Documentation Review:

    • Obtain Specifications: Acquire the official and final version of the relevant technical standard documentation from the SSO.[6]

    • Identify Mandatory Sections: Distinguish between mandatory and optional features of the standard. A patent is only essential if it reads on a mandatory component.[18]

  • Claim Mapping and Charting:

    • Element-by-Element Comparison: For each element of the patent claim, search the standard's text to find corresponding language or technical requirements.

    • Create a Claim Chart: Develop a two-column table. In the left column, list the elements of the patent claim. In the right column, paste the exact text from the standard that describes the implementation of that element. Add citations to the specific section, page, and line number of the standard.

    • Document Evidence: The claim chart serves as the documented evidence of essentiality.[16] If any single element of a claim cannot be mapped to a mandatory part of the standard, the patent is not essential to that standard.

    • Gap Analysis: Highlight any claims or claim elements that do not map to the standard.[16]

    • Final Determination: Based on the completed claim charts, categorize the patent as "Essential" or "Not Essential." A study using this approach found that roughly 50% of declared SEPs were not essential.[16]

Protocol: The FRAND Licensing Negotiation Process

FRAND licensing negotiations follow a structured framework, largely shaped by case law such as the landmark Huawei v. ZTE decision from the Court of Justice of the European Union.[19][20] The process is designed to ensure both parties negotiate in good faith.[11][21]

Objective: To reach a mutually agreeable licensing agreement on Fair, Reasonable, and Non-Discriminatory terms.

Methodology Steps:

  • SEP Holder's Initial Offer (The "Warning Letter"):

    • The SEP holder initiates the process by notifying the potential licensee (the "implementer") of the alleged infringement.[19]

    • This communication must clearly identify the specific SEP(s) and the standard they relate to.

    • The holder must make a concrete, written offer for a license on FRAND terms, specifying the proposed royalty rate and how it was calculated.[19][21]

  • Implementer's Response:

    • The implementer must respond in a timely and good-faith manner. Ignoring the offer can lead to legal consequences, including a potential injunction.

    • The implementer should express a clear willingness to enter into a FRAND license negotiation.[19]

  • Information Exchange & Confidentiality:

    • To facilitate evaluation, a Non-Disclosure Agreement (NDA) is often signed.[19]

    • The SEP holder provides information to justify the FRAND rate, which may include comparable licenses (though this can be complex due to confidentiality).[21]

  • Implementer's Counter-Offer:

    • If the implementer finds the initial offer non-FRAND, it must promptly submit a specific, written counter-offer on FRAND terms.[19]

    • This counter-offer should be based on a diligent, good-faith assessment of the patent's value.

  • Negotiation and Resolution:

    • The parties engage in further rounds of negotiation based on the offer and counter-offer.

    • If an agreement is reached, a formal licensing contract is executed.

    • If negotiations reach an impasse, the dispute may proceed to litigation or alternative dispute resolution (ADR) like mediation or arbitration, where a court or panel may ultimately determine the FRAND terms.[19][22]

Workflow: FRAND Negotiation and Dispute Resolution

This diagram outlines the typical workflow for a FRAND licensing negotiation, from the initial offer to potential litigation.

FRAND_Workflow start Start: Implementer uses standardized tech offer SEP Holder sends written FRAND offer (incl. rate & calculation) start->offer response Implementer expresses 'Willingness to License' offer->response Good Faith no_response Implementer does not respond in good faith offer->no_response Bad Faith / No Response counter_offer Implementer makes specific written FRAND counter-offer response->counter_offer injunction SEP Holder may seek injunction no_response->injunction negotiate Parties Negotiate counter_offer->negotiate agreement License Agreement Reached negotiate->agreement Success impasse Negotiations Reach Impasse negotiate->impasse Failure litigation Litigation / Arbitration: Court determines FRAND terms impasse->litigation

Caption: A typical workflow for FRAND license negotiations and dispute resolution.

Implications and Strategies for Researchers

For researchers in life sciences, encountering SEPs may occur when developing or using technologies that rely on standards for:

  • Interoperability of Medical Devices: Ensuring a glucose monitor can communicate with an insulin pump.

  • Data Exchange: Using standardized formats like HL7 or DICOM for electronic health records or medical imaging.

  • Genomic Data: Adhering to standards for sequencing data formats to ensure compatibility across platforms.

  • Bioprocessing: Using standardized equipment or consumables in a manufacturing process.[2]

Strategic Considerations:

  • Freedom to Operate (FTO) Analysis: Before beginning a new R&D project that implements a known standard, conduct an FTO analysis to identify potential SEPs.

  • Monitor SSO Activities: Stay aware of standardization activities in your field. SSOs like ISO and CLSI are directly relevant.[10] Participating in the standard-setting process can provide early insights into emerging technologies and IPR.

  • Assess "Essentiality": Do not assume a declared SEP is truly essential. If a significant licensing cost is involved, a preliminary essentiality check using the claim-mapping methodology can provide valuable leverage.

  • Understand FRAND: Recognize that an SEP does not block you from using a technology. Rather, it obligates the patent holder to grant a license on fair and reasonable terms.

Decision Pathway for Researchers

This diagram provides a simplified decision-making framework for a researcher encountering a technology covered by a technical standard.

Researcher_Decision_Tree q1 Is the technology part of an industry standard? a1_no SEP issues are unlikely. Proceed with standard patent clearance. q1->a1_no No q2 Are there patents declared as essential (SEPs) for this standard? q1->q2 Yes a1_yes Yes a2_no Low immediate SEP risk. Monitor SSO declarations. q2->a2_no No q3 Is it commercially feasible to design around the patented technology? q2->q3 Yes a2_yes Yes a3_yes Design around the SEP. Avoids licensing needs. q3->a3_yes Yes a4 Engage in FRAND licensing negotiations. (See Negotiation Workflow) q3->a4 No a3_no No (truly essential)

Caption: A decision tree for researchers navigating technologies related to standards.

References

Protocols & Analytical Methods

Application

MPEG LA licensing agreement for non-commercial research use

Navigating MPEG LA Licensing for Non-Commercial Research An Important Clarification on Format: This document provides guidance on the licensing of patent portfolios administered by Via Licensing Alliance (formerly MPEG L...

Author: BenchChem Technical Support Team. Date: December 2025

Navigating MPEG LA Licensing for Non-Commercial Research

An Important Clarification on Format: This document provides guidance on the licensing of patent portfolios administered by Via Licensing Alliance (formerly MPEG LA) for non-commercial research applications. It is important to note that a licensing agreement is a legal framework, not a scientific experiment. Therefore, the traditional format of "Application Notes and Protocols" with experimental data and signaling pathways does not directly apply.

Instead, this guide adapts that structure to offer a clear "protocol" for researchers to assess their licensing needs and presents key information in a structured format. The visualizations provided illustrate decision-making workflows rather than biological or chemical pathways.

In April 2023, MPEG LA was acquired by Via Licensing Corp and the combined entity is now known as Via Licensing Alliance.[1] This organization administers patent pools, which provide convenient access to essential patents for various technology standards.[2][3][4][5] This "one-stop shop" approach is designed to be an efficient alternative to negotiating licenses with multiple individual patent holders.[4]

Protocol: Assessing the Need for a License in a Research Context

This protocol outlines the steps a researcher, scientist, or drug development professional should take to determine if their work requires a license for technologies covered by a Via Licensing Alliance (formerly MPEG LA) patent pool.

Methodology:

  • Identify the Technology Standard: Determine if your research actively uses or incorporates a specific technology standard for which Via Licensing Alliance administers a patent portfolio. Key examples include video codecs like AVC (H.264), HEVC (H.265), and VVC, as well as other standards like DisplayPort.[1]

    • Application Example: Your research involves developing a novel diagnostic tool that analyzes video feeds of cellular activity. The software you are developing to process this video must encode or decode video streams. You must identify the specific codec (e.g., H.264, HEVC) being implemented.

  • Determine the Nature of Use (Commercial vs. Non-Commercial): The primary distinction for licensing obligations often rests on the commercial nature of the work.

    • Purely Non-Commercial Research: Internal, non-profit academic research that does not result in a product or service being sold or commercialized may not trigger the same licensing obligations as commercial use.

    • Commercial or Potentially Commercial Research: If the research is funded by a for-profit entity, is intended to be part of a commercial product, or will be sold or licensed for a fee, it is likely to be considered commercial. This includes software tools distributed for a fee or as part of a commercial service.

  • Review Specific License Terms: The licensing agreements for different patent pools have unique terms. It is crucial to consult the specific license for the technology . Via Licensing Alliance offers summaries and full license agreements on its website.[2]

    • Some licenses include thresholds for royalties, such as a certain number of units sold before fees are incurred.[1]

    • Licenses are generally offered on a non-discriminatory basis to any interested party.[6]

  • Distinguish Between Content and Implementation: Licensing typically applies to the implementation of the standard (the encoder or decoder product), not the content created with it for personal, non-commercial use.[7] However, if you are providing a service or product that delivers encoded video, licensing obligations may apply.[7]

    • Application Example: Using a licensed commercial camera that records in HEVC to gather video data for internal analysis does not typically require a separate license for the researcher. However, developing and distributing new software that includes an HEVC decoder to analyze that video may require a license.

  • Consult Legal Counsel: For any uncertainty, especially in cases where research may lead to commercial applications or spin-offs, consulting with your institution's technology transfer office or legal counsel is essential. They can provide guidance based on the specifics of your project and the relevant license agreements.

Data Presentation: Summary of Typical Licensing Considerations

While quantitative experimental data is not applicable, the key terms and considerations for a researcher can be summarized as follows. These are generalized terms; the specific license for each technology portfolio must be consulted.

ConsiderationRelevance to Non-Commercial ResearchTypical Licensing Trigger
License Fees Generally not applicable for purely internal, non-commercial, and non-distributive research activities.Royalties are typically tied to the sale of an "end-user product" that incorporates the technology (e.g., a software application or a hardware device).
Scope of Use Use of a legally acquired, licensed product for research is typically permitted. Developing and distributing a new implementation (e.g., a new software decoder) may require a license.Distribution or sale of a product or service that encodes or decodes video in compliance with the standard.[8]
Reporting Not typically required for end-users of licensed products.Licensees are generally required to report on the number of products sold or distributed.[9]
Annual Caps Royalty caps exist for high-volume commercial products.[8]This is a feature of commercial licenses and is not relevant to non-commercial research use.
"Private, Non-Commercial Use" The license granted to a consumer of a product (e.g., a camera or software) is often limited to personal, non-commercial use.[7]Creating and sharing video is generally fine; selling a product or service that uses the technology is the trigger.

Mandatory Visualizations

The following diagrams illustrate the decision-making process for a researcher considering the use of technology covered by a Via Licensing Alliance patent portfolio.

G start Start: Research Project Initiated tech_id Does the project implement a patented technology standard (e.g., AVC, HEVC)? start->tech_id commercial_use Is the project for commercial purposes (e.g., sold product, funded by for-profit)? tech_id->commercial_use Yes no_license License likely not required for this use case. tech_id->no_license No licensed_tool Are you only using a pre-existing, licensed tool (e.g., commercial software/hardware)? commercial_use->licensed_tool No (Purely Academic) new_implementation Are you developing a new implementation (encoder/decoder) for distribution? commercial_use->new_implementation Yes licensed_tool->new_implementation No, but distributing a new tool licensed_tool->no_license Yes new_implementation->no_license No (Internal Use Only) consult_license Consult Specific License Terms and/or Legal Counsel. new_implementation->consult_license Unsure license_needed License likely required. new_implementation->license_needed Yes

Caption: Licensing decision workflow for researchers.

G cluster_patents Individual Essential Patents cluster_researcher Researcher/Developer p1 Patent A (Company 1) p2 Patent B (Company 2) pool Via Licensing Alliance (Patent Pool Administrator) p1->pool p3 Patent C (University X) p2->pool p4 ... p3->pool p4->pool researcher Researcher wants to implement standard researcher->pool Requests license license Single License Agreement pool->license Grants license->researcher Covers all patents in pool

Caption: The role of a patent pool administrator.

References

Method

Application Notes and Protocols for Submitting a Patent to an MPEG LA / Via Licensing Alliance Pool for Evaluation

For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview and protocol for submitting a patent to a patent pool administered by Via Licensing Alliance (formerly M...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for submitting a patent to a patent pool administered by Via Licensing Alliance (formerly MPEG LA) for evaluation of its essentiality to a given technology standard. While the primary examples in this document are drawn from the digital video and electronics industries, the fundamental principles and processes are broadly applicable to patent pools in various technological fields, including biotechnology and pharmaceuticals.

Introduction to Patent Pools and Essentiality

A patent pool is a consortium of at least two companies that agree to cross-license patents and other intellectual property rights that are "essential" to a particular technology. The primary objective of a patent pool is to simplify the licensing process, reduce transaction costs, and avoid costly litigation for both patent holders and licensees.[1] MPEG LA, now part of Via Licensing Alliance, is a leading administrator of such patent pools.[2]

A patent is considered "essential" if it is impossible to implement a specific technical standard without infringing on that patent.[1] The evaluation of a patent's essentiality is a critical step for inclusion in a patent pool and is conducted by independent technical and legal experts.[3][4]

The Patent Submission and Evaluation Workflow

The process of submitting a patent for evaluation to a Via Licensing Alliance pool generally follows a structured workflow. This process begins with an open "call for patents" for a specific standard and concludes with the inclusion of the patent in the licensing pool upon a determination of essentiality.

Responding to a "Call for Patents"

Via Licensing Alliance periodically issues a "call for patents" for new or updated technology standards.[5][6] This is a public invitation for patent holders who believe they own patents essential to the standard to submit them for evaluation.

Protocol:

  • Monitor Announcements: Regularly monitor the official website of Via Licensing Alliance for announcements regarding new patent pools or calls for patents in your field of research.

  • Identify Relevant Pools: Identify the specific patent pool that aligns with the technology covered by your patent.

  • Request Submission Procedures: Contact Via Licensing Alliance directly to request a copy of the "terms and procedures governing patent submissions" for the specific pool.[7][8] This is a critical step as each pool may have unique requirements.

Preparing the Submission Package

A comprehensive submission package is crucial for a successful evaluation. The package should provide a clear and compelling argument for the essentiality of your patent.

Protocol:

  • Complete Submission Form: Fill out the official patent submission form provided by Via Licensing Alliance. This form will typically require basic information about the patent holder and the patent itself.

  • Patent and Related Documents: Include a complete copy of the granted patent and its prosecution history.[9]

  • Prepare a Patent Submission Summary: Draft a concise summary that outlines the key aspects of your patent and its relevance to the standard.

  • Develop a Detailed Claim Chart: The claim chart is a critical document that maps the claims of your patent to the specific sections of the technical standard.[10][11][12] This provides the evidence of your patent's essentiality.

The Independent Evaluation Process

Once submitted, the patent is evaluated by independent experts who are specialists in the relevant technology and patent law.[3][4]

Protocol:

  • Submission Review: The independent evaluator will review the entire submission package.

  • Essentiality Determination: The evaluator will conduct a thorough analysis to determine if the patent claims are indeed essential to the implementation of the standard.

  • Evaluation Report: The patent holder will receive a written report detailing the evaluator's findings.[9]

Inclusion in the Patent Pool

If the patent is determined to be essential, the patent holder will be invited to join the patent pool and include their patent in the portfolio license.

Protocol:

  • Invitation to Join: Upon a positive evaluation, Via Licensing Alliance will extend an invitation to the patent holder.

  • Licensing Agreement: The patent holder will need to agree to the terms of the patent pool licensing agreement.

  • Royalty Distribution: As a member of the pool, the patent holder will be entitled to a share of the royalties collected from licensees.

Data Presentation

Table 1: Key Information for Patent Submission

Information RequiredDescription
Patent Information Patent Number, Title, Issue Date, Country of Issue.
Patent Holder Information Name of Assignee, Contact Person, Contact Information.
Relevant Standard The specific technology standard the patent is claimed to be essential to.
Claim Chart A detailed mapping of patent claims to the standard's specifications.
Supporting Documents Copy of the patent, prosecution history, and any other relevant technical documentation.

Experimental Protocols: Creating a Compelling Claim Chart

A well-crafted claim chart is the cornerstone of a successful submission. It provides the technical and legal basis for the argument of essentiality.

Methodology:

  • Identify the Independent Claims: Focus on the independent claims of your patent, as these define the broadest scope of your invention.

  • Break Down Each Claim: Deconstruct each independent claim into its individual elements or limitations.

  • Map to the Standard: For each claim element, identify the specific section(s) of the technical standard that require the implementation of that element.

  • Provide Detailed Explanations: In the claim chart, provide a clear and concise explanation of how the cited section of the standard corresponds to the claim element.

  • Use Visual Aids: Where applicable, include diagrams, figures, or direct quotes from the standard to support your mapping.

Table 2: Example Claim Chart Structure

Patent Claim ElementCorresponding Section of the StandardExplanation of Mapping
[Quote the specific element of the patent claim][Cite the exact section, page, and line number of the standard][Provide a detailed explanation of how the cited section of the standard necessitates the implementation of the claim element.]
.........

Mandatory Visualizations

Patent_Submission_Workflow cluster_preparation Phase 1: Preparation cluster_submission_evaluation Phase 2: Submission & Evaluation cluster_outcome Phase 3: Outcome start Start: Identify Relevant Patent Pool request_docs Request Submission Procedures from Via Licensing Alliance start->request_docs prepare_package Prepare Submission Package: - Submission Form - Patent Documents - Claim Chart request_docs->prepare_package submit Submit Package to Via Licensing Alliance prepare_package->submit evaluation Independent Expert Evaluation of Essentiality submit->evaluation decision Decision on Essentiality evaluation->decision inclusion Patent Included in Pool & Licensing Agreement decision->inclusion Essential rejection Submission Rejected decision->rejection Not Essential

Caption: Workflow for patent submission and evaluation.

Essentiality_Determination_Logic cluster_patent Patent cluster_standard Technical Standard patent_claim Patent Claim Element evaluation Essentiality Evaluation patent_claim->evaluation standard_spec Standard Specification standard_spec->evaluation essential Deemed Essential evaluation->essential Implementation of Standard Necessarily Infringes Claim not_essential Not Deemed Essential evaluation->not_essential Standard Can Be Implemented Without Infringing Claim

Caption: Logical relationship for determining patent essentiality.

References

Application

Application Notes and Protocols for HEVC Implementation in a University Laboratory Setting

Version: 1.0 For: Researchers, scientists, and drug development professionals. Subject: Guidance on navigating royalty fees and licensing for the implementation of High Efficiency Video Coding (HEVC/H.265) in a non-comme...

Author: BenchChem Technical Support Team. Date: December 2025

Version: 1.0

For: Researchers, scientists, and drug development professionals.

Subject: Guidance on navigating royalty fees and licensing for the implementation of High Efficiency Video Coding (HEVC/H.265) in a non-commercial, academic research environment.

Introduction

High Efficiency Video Coding (HEVC), also known as H.265, is a video compression standard that offers significant improvements in data compression over its predecessor, Advanced Video Coding (AVC/H.264), at the same level of video quality. This efficiency makes it a valuable tool in research and development, particularly in fields that generate large video datasets, such as computational biology, medical imaging, and behavioral studies.

However, the implementation of HEVC is governed by a complex landscape of standard essential patents (SEPs). The rights to these patents are held by numerous technology companies and are typically licensed through patent pools. For university laboratories, which operate in a non-commercial research capacity, the applicability of these commercial licensing agreements and the associated royalty fees can be ambiguous.

This document provides detailed application notes and protocols to guide university researchers through the process of understanding and addressing the potential licensing requirements for using HEVC in a laboratory setting. It outlines the current HEVC patent landscape, summarizes the commercial royalty structures, and provides a workflow for assessing the need for a license.

The HEVC Patent Licensing Landscape

The licensing of HEVC essential patents is primarily managed by two main patent pools:

  • Access Advance: An independent licensing administrator that manages a large portfolio of HEVC essential patents.[1][2]

  • Via Licensing Alliance: Formed after Via Licensing Corp acquired MPEG LA, this entity also manages a significant pool of HEVC patents.[3]

Historically, there were other patent pools, such as HEVC Advance (now part of Access Advance) and Velos Media, which has since dissolved.[1] The consolidation of patent pools aims to simplify the licensing process for implementers.[2]

These patent pools offer licenses to companies that manufacture or sell products incorporating HEVC technology. The licensing terms are generally structured around royalties for devices and, in some cases, content distribution.

Commercial HEVC Royalty Structures

The royalty fees for HEVC are targeted at commercial products and services. While specific rates can change, the general structure of these agreements provides context for the commercial value of the technology. Below is a summary of the typical royalty frameworks from the major patent pools. It is important to note that these figures are for commercial products and are provided here for informational purposes.

Table 1: Illustrative Commercial Royalty Rates for HEVC Implementation

Patent PoolPer-Unit Royalty (Illustrative)Annual Royalty Cap (Illustrative)Notes
Access Advance Varies by device category (e.g., mobile devices, 4K TVs). Rates can be in the range of $0.25 to $1.50 per unit.Annual caps can be in the tens of millions of dollars per enterprise.Rates and caps are subject to change and may have different tiers and discounts.[4] Access Advance has in the past eliminated royalties for non-physical HEVC content distribution (e.g., streaming).[5]
Via Licensing Alliance (formerly MPEG LA) Historically, around $0.20 per unit after an initial threshold (e.g., first 100,000 units).Historically, in the range of $25 million per enterprise.MPEG LA's initial HEVC license did not charge royalties on content.[6][7]

Disclaimer: The figures in Table 1 are based on publicly available information and historical data for commercial products. For the most current and definitive rates, direct consultation with the patent pools is necessary.

Applicability to University Research: The "Experimental Use" Exemption

A key question for university labs is whether their non-commercial research activities are exempt from patent infringement and, therefore, the need for a license. In U.S. patent law, there is a concept known as the "research exemption" or "experimental use" exemption.[8][9]

However, this exemption is extremely narrow , particularly for university research. A landmark case, Madey v. Duke University (2002), significantly clarified the scope of this exemption. The court ruled that even if a university's research is not for commercial purposes, it still furthers the university's "legitimate business objectives."[3] These objectives include enhancing the university's reputation, attracting research grants, and recruiting students and faculty.

Therefore, a university laboratory cannot assume that its use of HEVC for research purposes is automatically exempt from patent infringement claims. The non-commercial nature of the research is not, in itself, a sufficient defense.

Protocol for HEVC Implementation in a University Lab

Given the ambiguity and the narrowness of the research exemption, a proactive and systematic approach is required for any university lab intending to implement HEVC. The following protocol outlines the recommended steps.

The first step is to conduct a thorough internal assessment of the intended use of HEVC.

  • Define the Scope of Use: Document the specific research projects where HEVC will be used. Detail the nature of the implementation (e.g., using existing software with HEVC codecs, developing new algorithms based on the HEVC standard).

  • Identify the Software/Tools: List all software and libraries that will be used for HEVC encoding and decoding. Determine if these tools are licensed and whether the license covers the underlying HEVC patents. Many open-source tools like FFmpeg can include HEVC capabilities, but the use of such tools does not absolve the user from potential patent licensing obligations.

  • Consult the University's Technology Licensing Office (TLO) or Office of General Counsel: This is a critical step. The TLO or legal counsel can provide guidance on the university's policies regarding the use of patented technologies in research.[10] They can also help in assessing the risk of patent infringement.

In conjunction with the TLO, assess the level of risk associated with the unlicensed use of HEVC.

  • Nature of the Research: Is the research purely theoretical, or does it involve the creation of a tangible output that could be perceived as a "product" (e.g., a new software tool, a large distributable dataset)?

  • Funding Sources: Are there any terms in the research funding agreements that pertain to intellectual property and the use of patented technologies?

  • Potential for Commercialization: Is there any possibility that the research outcomes could be commercialized in the future?

If the internal assessment and risk analysis indicate a potential need for a license, the most direct approach is to contact the HEVC patent pools.

  • Prepare a Formal Inquiry: Draft a letter or email to Access Advance and Via Licensing Alliance. Clearly state that the inquiry is from a university research laboratory conducting non-commercial research.

  • Describe the Use Case: Provide a high-level description of how HEVC will be used in the research, emphasizing its non-commercial and educational nature.

  • Request Clarification on Licensing Requirements: Specifically ask if a license is required for this type of use and, if so, what licensing options are available for academic institutions.

Based on the legal advice from the university's counsel and the response from the patent pools, make an informed decision.

  • No License Required: If it is determined that no license is required, document this finding, including the communications with the patent pools and the legal opinion from the university's counsel.

  • License Required: If a license is necessary, work with the TLO to negotiate an appropriate academic or research license.

  • Alternative Technologies: If licensing is not feasible, consider using royalty-free video codecs such as AV1, which was developed by the Alliance for Open Media (AOMedia) with the goal of being royalty-free.

Visualized Workflows

The following diagrams illustrate the decision-making process for a university researcher considering the use of HEVC.

HEVC_Implementation_Workflow start Start: Considering HEVC for Research Project internal_assessment Step 1: Internal Assessment - Define scope of use - Identify software/tools start->internal_assessment consult_tlo Consult University's Technology Licensing Office (TLO) / Legal Counsel internal_assessment->consult_tlo risk_assessment Step 2: Risk Assessment - Nature of research - Funding sources - Commercialization potential consult_tlo->risk_assessment Proceed direct_inquiry Step 3: Direct Inquiry to Patent Pools (Access Advance, Via Licensing Alliance) risk_assessment->direct_inquiry decision Step 4: Decision and Documentation direct_inquiry->decision no_license Conclusion: No License Required (Document Findings) decision->no_license Confirmation of no license needed license_needed Action: Pursue Academic/Research License decision->license_needed License is required use_alternative Action: Use Royalty-Free Alternative (e.g., AV1) decision->use_alternative Licensing not feasible end End no_license->end license_needed->end use_alternative->end

Caption: Workflow for a university lab to assess HEVC licensing needs.

Research_Exemption_Logic start Is the research using HEVC? is_commercial Is the research for direct commercial purposes? start->is_commercial madey_v_duke Does the research further the university's 'legitimate business objectives'? (e.g., enhance reputation, attract grants/students) is_commercial->madey_v_duke No license_required License is likely required. is_commercial->license_required Yes exemption_unlikely Research exemption is unlikely to apply. Proceed with caution and legal consultation. madey_v_duke->exemption_unlikely Yes (per Madey v. Duke) exemption_possible Research exemption might apply, but is very narrow. Legal consultation is still highly recommended. madey_v_duke->exemption_possible No end Follow Protocol for HEVC Implementation exemption_unlikely->end exemption_possible->end license_required->end

Caption: Decision logic for the applicability of the research exemption.

Conclusion and Recommendations

The licensing landscape for HEVC is complex and primarily designed for commercial entities. There is no clear, publicly available exemption for non-commercial academic research. Due to the narrow interpretation of the "experimental use" exemption in U.S. patent law, university labs should not assume their work is exempt from licensing requirements.

It is strongly recommended that any university laboratory planning to implement HEVC in its research:

  • Does not proceed with the assumption of exemption.

  • Engages with their university's Technology Licensing Office or legal counsel at the earliest stage.

  • Follows the protocol outlined in this document to assess their specific situation.

  • Considers direct communication with the HEVC patent pools for clarification.

By taking a proactive and informed approach, university researchers can mitigate the legal and financial risks associated with patent infringement and ensure that their innovative work can proceed on a solid legal foundation.

References

Method

finding the complete list of patents in the MPEG LA VVC pool

A comprehensive, continually updated list of patents essential to the Versatile Video Coding (VVC/H.266) standard is maintained by Via LA, the entity formed from the merger of MPEG LA and Via Licensing Corporation.[1][2]...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive, continually updated list of patents essential to the Versatile Video Coding (VVC/H.266) standard is maintained by Via LA, the entity formed from the merger of MPEG LA and Via Licensing Corporation.[1][2] This documentation is a critical resource for innovators and implementers in the digital video space. The complete and official patent list is available for download directly from the Via LA website.

MPEG LA announced the availability of its VVC Patent Portfolio License in January 2022.[3] This license provides access to patents considered essential for the implementation of the VVC standard, which is also known as H.266 and MPEG-I Part 3.[3] The VVC standard offers significant improvements in video compression, reducing bitrate and enhancing efficiency for video encoding and decoding.[3] This technology is pivotal for advancements in high-resolution video, supporting 4K, 8K, High Dynamic Range (HDR), and 360° video applications.[3]

Initial Patent Holders in the MPEG LA VVC Pool

At its launch, the MPEG LA VVC patent pool included a group of eleven initial patent owners.[3][4] These foundational members represent a diverse range of technology companies and research institutions that have contributed to the development of the VVC standard.

Initial Patent Holder
b<>com
British Broadcasting Corporation
Digital Insights Inc.
FG Innovation Company Limited
Hanwha Techwin Co., Ltd.
Koninklijke KPN N.V.
Nippon Hoso Kyokai
Orange
Siemens Corp.
Tagivan II LLC
Vidyo, Inc.

This table summarizes the initial patent owners in the MPEG LA VVC patent pool at the time of its launch.[3][4]

The VVC Licensing Ecosystem

It is important to note that the licensing landscape for VVC is managed by two primary patent pools: Via LA (formerly MPEG LA) and Access Advance.[1][5] Both organizations play a crucial role in the administration of VVC-essential patents.[5] The formation of these pools was a focal point of the Media Coding Industry Forum (MC-IF), which aimed to streamline the licensing process for VVC to avoid some of the complexities experienced with its predecessor, HEVC.[5]

For any party that believes they hold patents essential to the VVC standard, MPEG LA has established a process for the submission and evaluation of these patents for potential inclusion in their license portfolio.[3]

Visualizing the VVC Licensing Pathway

The following diagram illustrates the general workflow for a technology implementer seeking to license VVC-essential patents through a patent pool like Via LA.

VVC_Licensing_Workflow cluster_pool Patent Pool (e.g., Via LA) Patent Holders Patent Holders Patent Evaluation Patent Evaluation Patent Holders->Patent Evaluation Submit Patents License Portfolio License Portfolio Patent Evaluation->License Portfolio Add Essential Patents Implementer Implementer License Portfolio->Implementer Grants License Implementer->License Portfolio Seeks License Licensed Product Licensed Product Implementer->Licensed Product Develops End User End User Licensed Product->End User Uses

References

Application

Application Notes and Protocols for the Use of MPEG LA Licensed Codecs in Grant-Funded Research

Version: 1.0 For Internal Guidance Only. Not a Substitute for Legal Advice.

Author: BenchChem Technical Support Team. Date: December 2025

Version: 1.0

For Internal Guidance Only. Not a Substitute for Legal Advice.

Abstract

These notes provide a procedural framework for researchers, scientists, and drug development professionals who intend to use video codecs (e.g., AVC/H.264, HEVC/H.265) covered by MPEG LA's patent portfolios within the context of grant-funded research. The use of such patented technology in a research setting—even if non-profit—requires careful consideration of licensing terms, university intellectual property (IP) policies, and the terms of the research grant itself. This document outlines a protocol for assessing compliance and engaging with the appropriate institutional stakeholders to mitigate risks of patent infringement.

Introduction

Video data is an increasingly critical component of modern research, from recording experiments and clinical trials to developing novel imaging and analysis techniques. Many of the software and hardware tools used to capture, process, and store this video data employ standardized codecs, such as AVC/H.264 and HEVC/H.265. The essential patents for these standards are often managed by patent pools, with MPEG LA (now part of Via Licensing Alliance) being a primary administrator.[1]

The licensing agreements for these codecs are typically aimed at commercial product manufacturers and distributors.[2] End-user license agreements (EULAs) for software and hardware often contain clauses restricting use to "personal and non-commercial" activities.[3][4][5] This creates a potential compliance grey area for grant-funded research, which, while not for profit, may fall outside the scope of "personal use."

Furthermore, both universities and funding agencies have specific policies regarding the creation and use of intellectual property.[6][7][8] This protocol provides a systematic approach for researchers to navigate these complexities.

Stakeholder Responsibilities and Key Considerations

Navigating the use of licensed codecs requires coordination between the researcher, their institution's technology transfer or legal office, and an understanding of the funding body's requirements. The following table summarizes the primary concerns for each stakeholder.

StakeholderKey Questions & ConsiderationsRelevant Policies & Actions
Principal Investigator / Researcher - Does my research involve creating, encoding, or decoding video files using patented codecs? - What software or hardware am I using (e.g., MATLAB, Python libraries like FFmpeg, commercial analysis software, specific cameras)? - Does the End-User License Agreement (EULA) for my tools restrict usage to "personal, non-commercial" activities? - Is the output of my research (e.g., a new software tool, a dataset) going to be distributed? If so, does it contain or rely on a licensed codec?- Review EULAs of all software/hardware used for video processing. - Document the specific codecs being used. - Initiate consultation with the university's Technology Transfer Office (TTO) or equivalent body. - Disclose any new software or inventions developed to the TTO as per university policy.
University Technology Transfer Office (TTO) / Office of Sponsored Research - Does the proposed use of the codec align with the university's IP policy? - Does the use of a third-party codec in a university-developed research tool create downstream licensing obligations? - If the university owns the resulting invention (as is common), what are the implications of incorporating patented third-party technology?[6][9] - Does the university's own license for institutional software (e.g., site-wide MATLAB license) cover this type of research use?- Provide guidance on interpreting EULAs and institutional licenses. - Assess whether the research activity constitutes "internal, non-commercial research and educational purposes," a right often retained by universities in their own IP licensing agreements.[10] - Advise on the IP terms of the research grant. - Contact the software/hardware vendor or MPEG LA for clarification if necessary.
Grant Funding Body (e.g., NIH, NSF) - Does the grant agreement contain specific clauses regarding the use of patented, third-party IP? - How does the use of a licensed codec affect the grant's data sharing and public access requirements? - Per the Bayh-Dole Act, the U.S. government retains a license to practice inventions developed with federal funds; does the inclusion of a proprietary codec impede this?[8][11]- Review the grant's IP and data management plan. - Ensure compliance with federal regulations like the Bayh-Dole Act.[8] - Some funders may encourage or require the use of open-source alternatives where feasible to maximize public access to research outputs.[12]

Protocol for Assessing Use of MPEG LA Licensed Codecs

This section provides a step-by-step methodology for researchers to follow before and during their research activities involving video codecs.

4.1 Step 1: Identification and Documentation

  • Identify Codec Usage: Determine if your research workflow involves the encoding, decoding, or distribution of video content using codecs like AVC/H.264 or HEVC/H.265.

  • Inventory Tools: Create a comprehensive list of all software (e.g., custom scripts, commercial packages, open-source libraries) and hardware (e.g., digital cameras, frame grabbers) that will be used to process video data.

  • Review Licenses: Carefully read the EULAs for each tool. Specifically, look for any language that restricts usage to "personal and non-commercial purposes."[3][4][5] Document these clauses.

4.2 Step 2: Internal Consultation and Risk Assessment

  • Contact University TTO: Schedule a meeting with your university's Technology Transfer Office, Office of Sponsored Research, or legal counsel. Provide them with the documentation from Step 1.

  • Define Research Context: Clearly explain the nature of your grant-funded research. Emphasize that it is for non-profit, academic purposes, but clarify how the research outputs might be used (e.g., publication, creation of a new software tool, sharing of a video dataset).

  • Assess University Policies: Work with the TTO to evaluate the use case against the university's own IP policies and any existing institutional software licenses. Many universities retain a right to use technology for internal research and educational purposes.[10]

4.3 Step 3: Evaluation of Alternatives and Final Decision

  • Consider Alternatives: If the licensing terms for a specific tool are deemed restrictive, investigate alternatives. This could include using royalty-free codecs (e.g., AV1, VP9) or using different software tools that have less restrictive or clearer licensing for academic research.

  • Seek Clarification (If Necessary): If no alternatives are viable, the TTO may need to contact the software/hardware vendor directly to seek clarification on whether the specific grant-funded research activity is permissible under the existing license.

  • Document Decision: Once a course of action is determined in consultation with the TTO, document the decision and the justification for it in your research records. This documentation is crucial for demonstrating due diligence.

Visualization of Decision Protocol

The following diagram illustrates the logical workflow for a researcher to determine the appropriate course of action when intending to use a potentially licensed video codec.

G Decision Workflow for Using Licensed Codecs in Research cluster_0 Phase 1: Identification cluster_1 Phase 2: Consultation & Assessment cluster_2 Phase 3: Action & Documentation Start Start: Need to Process Video Data Identify Identify Codecs & Tools (Software/Hardware) Start->Identify ReviewEULA Review EULA for 'Non-Commercial' or 'Personal Use' Clauses Identify->ReviewEULA ConsultTTO Consult University Tech Transfer Office (TTO) Present Findings ReviewEULA->ConsultTTO IsUsePermitted Is Use Clearly Permitted by Institutional Policy or License? ConsultTTO->IsUsePermitted Proceed Proceed with Research Document Compliance IsUsePermitted->Proceed Yes ExploreAlt Explore Alternative Tools or Royalty-Free Codecs IsUsePermitted->ExploreAlt No / Unclear IsAltViable Are Alternatives Viable? ExploreAlt->IsAltViable IsAltViable->Proceed Yes, Use Alternative TTOClarify TTO Seeks Clarification from Vendor/Licensor IsAltViable->TTOClarify No IsClarified Is Use Approved? TTOClarify->IsClarified IsClarified->Proceed Yes Stop Cease Use of Tool Re-evaluate Project Scope IsClarified->Stop No

Caption: Decision workflow for codec compliance in research.

Conclusion

While MPEG LA's licensing is primarily focused on the distribution of commercial products, the "personal, non-commercial use" limitations found in the EULAs of tools that incorporate these codecs warrant careful consideration by the academic community. Grant-funded research, while non-profit, is a professional activity that may not be covered by such clauses. By following a clear protocol of identification, consultation, and documentation, researchers can ensure compliance with patent law, university policy, and grant requirements, thereby safeguarding their work and their institution from potential legal and financial risks. Proactive engagement with the university's Technology Transfer Office is the most critical step in this process.

References

Application

Application Notes and Protocols for Distributing Research Software with HEVC

Prepared for: Researchers, scientists, and drug development professionals. Subject: Understanding and Navigating the Licensing Implications of Integrating High Efficiency Video Coding (HEVC/H.265) in Research Software.

Author: BenchChem Technical Support Team. Date: December 2025

Prepared for: Researchers, scientists, and drug development professionals.

Subject: Understanding and Navigating the Licensing Implications of Integrating High Efficiency Video Coding (HEVC/H.265) in Research Software.

Introduction

High Efficiency Video Coding (HEVC), also known as H.265, is a video compression standard that offers significant improvements in data compression over its predecessor, Advanced Video Coding (AVC)/H.264. This makes it an attractive option for research software that deals with large video datasets, such as in microscopy, medical imaging, and behavioral studies. However, the use of HEVC is governed by a complex landscape of patents, which has significant licensing implications for the distribution of software that incorporates HEVC codecs.

These application notes provide a detailed guide for researchers and developers on the key considerations and protocols to follow when distributing research software that includes HEVC functionality. The aim is to enable informed decision-making to ensure compliance with licensing obligations.

The HEVC Patent Licensing Landscape

The intellectual property rights for HEVC are held by numerous companies and organizations. To simplify the process of obtaining licenses, these patent holders have formed "patent pools." As a software distributor, you would typically interact with these pools rather than individual patent holders. Historically, there were three main patent pools for HEVC: MPEG LA, HEVC Advance, and Velos Media.[1][2] However, the landscape has since consolidated. Velos Media has ended its patent pool program.[3][4]

The two primary licensing bodies to be aware of are:

  • MPEG LA: A long-standing administrator of patent pools for various video coding standards.[5] In April 2023, Via Licensing Corp acquired MPEG LA, forming a new entity called Via Licensing Alliance.[5]

  • Access Advance (formerly HEVC Advance): An independent licensing administrator that holds a significant portfolio of HEVC essential patents.[6][7]

It is crucial to understand that distributing software that can encode or decode HEVC video may require licenses from these patent pools.

Key Licensing Considerations for Research Software

For non-commercial, research-focused software, the licensing terms may offer specific exemptions or royalty-free provisions. A critical factor is often how the software is distributed and how the HEVC functionality is implemented.

A significant development for the research community is the policy from HEVC Advance (now Access Advance) regarding software-based HEVC implementations. HEVC Advance announced that it would not seek royalties on certain types of software.[8][9][10] This is particularly relevant for many research software applications.

The key conditions for this royalty-free provision are: [8][10]

  • The software must be an application that performs software-only encoding or decoding on a general-purpose CPU. If the software utilizes dedicated HEVC hardware, a royalty for that hardware should have already been paid by the device manufacturer.

  • The software must be downloaded by the end-user after the initial sale of the device (e.g., a computer or mobile device). If the software is bundled with a new device, the device manufacturer is responsible for the royalty.

This provision was intended to accelerate the adoption of HEVC by allowing applications like media players and browsers to include HEVC support without incurring additional royalties for the software provider.[8][9] This can extend to research software distributed in a similar manner.

Quantitative Licensing Data Summary

For scenarios where royalties do apply, the following tables summarize the key quantitative aspects of the licensing terms from the main patent pools. Note that these terms are subject to change and it is always advisable to consult the official websites of the licensing bodies for the most current information.

Table 1: MPEG LA HEVC Licensing Terms (Illustrative)

Metric Provision Notes
Royalty Rate First 100,000 units/year: Royalty-free.[1][11]This allowance is typically available to one legal entity within an affiliated group.[11][12]
After the first 100,000 units: $0.20 per unit.[1][11]A "unit" can refer to a software implementation.[1]
Annual Royalty Cap $25 million per enterprise.[1][11]An enterprise includes the company and its majority-owned subsidiaries.[11]
Content Royalties No royalties on the content itself.[1][13]Royalties are for the encoding/decoding technology, not the video content being distributed.

Table 2: HEVC Advance (Access Advance) Licensing Terms (Illustrative)

Metric Provision Notes
Software Royalty Exception No royalty for application-layer software downloaded to a device after its initial sale, where encoding/decoding is fully executed in software on a general-purpose CPU.[8][10]This is a key provision for many research software distribution models.
Device Royalty Rates Vary by device category and region.For devices where a royalty is applicable (e.g., if your software is pre-installed), the rates are tiered.
Annual Royalty Cap $40 million for devices.[1]
Content Distribution Royalties No longer seeking royalties for non-physical content distribution (e.g., streaming).[14]This change was made to accelerate HEVC adoption in streaming services.[14]

Experimental Protocols: Assessing HEVC Licensing Obligations

This section provides a step-by-step protocol for researchers to determine their potential licensing obligations when distributing software with HEVC capabilities.

Protocol 5.1: Initial Self-Assessment for HEVC Licensing

  • Determine the Nature of HEVC Implementation:

    • Does your software include an HEVC encoder or decoder?

    • Is the encoding/decoding performed entirely in software on a general-purpose CPU, or does it rely on specialized hardware (e.g., GPU-based HEVC encoders/decoders)?

  • Analyze Your Software Distribution Model:

    • Is your software distributed as a standalone application that users download and install on their existing devices?

    • Is your software bundled with hardware or pre-installed on new devices that are then sold?

    • Is your software provided as a free download?

    • Is your software sold for a fee or as part of a subscription?

  • Consult the HEVC Advance (Access Advance) Software Policy:

    • Based on the answers to steps 1 and 2, determine if your software falls under the royalty-free software policy of HEVC Advance.[8][10] Specifically, if it is a software-only implementation downloaded by the user after the initial device sale, it is likely exempt from HEVC Advance royalties.

  • Evaluate MPEG LA Licensing Terms:

    • If your software does not fall under the HEVC Advance exemption, or for comprehensive due diligence, review the MPEG LA terms.

    • Estimate the number of copies of your software that will be distributed annually. If it is below 100,000 units, you may fall within MPEG LA's royalty-free threshold.[1][11]

  • Consider Commercial vs. Non-Commercial Use:

    • While the patent pools generally do not differentiate explicitly in their primary terms, the non-commercial nature of most research software, combined with distribution as a free download, strengthens the case for royalty-free application.

  • Seek Legal Counsel:

    • If there is any ambiguity, or if your software is distributed on a large scale or has a commercial component, it is imperative to consult with legal counsel specializing in intellectual property and software licensing.

Visualization of Decision-Making Process

The following diagram illustrates the logical workflow for a researcher to assess the licensing implications of including HEVC in their software.

HEVC_Licensing_Decision_Process start Start: Considering HEVC in Research Software hevc_impl How is HEVC implemented? start->hevc_impl software_only Software-only on general CPU hevc_impl->software_only Software-only hardware_assisted Utilizes hardware acceleration hevc_impl->hardware_assisted Hardware-assisted distribution How is the software distributed? post_sale_download Downloaded by user after device purchase distribution->post_sale_download Post-sale download pre_installed Bundled/pre-installed on new devices distribution->pre_installed Pre-installed volume Annual distribution volume > 100,000 units? volume_yes Yes volume->volume_yes Yes volume_no No volume->volume_no No software_only->distribution med_risk Potential Royalty Obligation (Device manufacturer is likely responsible) hardware_assisted->med_risk low_risk Low Likelihood of Royalty Obligation (HEVC Advance software exemption likely applies) post_sale_download->low_risk pre_installed->med_risk mpeg_la_check Assess MPEG LA License low_risk->mpeg_la_check consult_counsel Consult Legal Counsel for Confirmation med_risk->consult_counsel mpeg_la_check->volume mpeg_la_royalty_due Royalties likely due to MPEG LA volume_yes->mpeg_la_royalty_due mpeg_la_royalty_free Likely Royalty-Free under MPEG LA terms (first 100k units) volume_no->mpeg_la_royalty_free mpeg_la_royalty_free->consult_counsel mpeg_la_royalty_due->consult_counsel

Caption: HEVC Licensing Decision Workflow for Research Software.

Alternatives to HEVC

Given the complexities of HEVC licensing, researchers may consider alternative video codecs, particularly those with open-source and royalty-free licensing models.

Table 3: Open-Source, Royalty-Free Video Codec Alternatives

Codec Key Features Licensing
AV1 (AOMedia Video 1) Developed by the Alliance for Open Media (AOMedia), which includes major tech companies. Designed to be royalty-free.[15] Offers compression efficiency comparable to or better than HEVC.Royalty-free.
VP9 Developed by Google as a royalty-free alternative to HEVC.[15] Widely used by platforms like YouTube.Royalty-free.
OpenH264 An open-source H.264 codec. Cisco provides a binary module that is freely downloadable, and Cisco pays the MPEG LA licensing fees on behalf of the users of this binary.[16]Royalty-free for the provided binary.

Conclusion and Recommendations

For many researchers and developers of non-commercial software, the licensing landscape for HEVC is navigable. The key takeaways are:

  • If your research software uses a software-only HEVC implementation and is distributed as a download to users' existing devices , it is likely to be royalty-free under the terms of Access Advance.[8][9][10]

  • For broader distribution or commercial applications, a thorough review of the licensing terms from both Access Advance and the MPEG LA (Via Licensing Alliance) is necessary.

  • The MPEG LA license offers a royalty-free threshold for the first 100,000 units annually, which may cover the distribution volume of many research projects.[1][11]

  • Royalty-free alternative codecs like AV1 and VP9 are strong contenders and can simplify licensing concerns significantly.

It is strongly recommended to document your assessment of the licensing requirements and to seek legal advice when in doubt, especially as licensing terms can evolve. By following the protocols outlined in these notes, researchers can make informed decisions about incorporating HEVC into their software while minimizing legal and financial risks.

References

Method

University Technology Licensing via Patent Pools: Application Notes on MPEG LA Case Studies

For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed overview of how universities have engaged with patent pool administrators, specifically using MPEG LA as a case s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of how universities have engaged with patent pool administrators, specifically using MPEG LA as a case study. While MPEG LA is renowned for its role in the consumer electronics industry, its ventures into biotechnology and life sciences offer valuable insights for academic researchers and technology transfer offices. This document outlines the structure, processes, and rationale for university participation in patent pools, with a focus on the Librassay® diagnostic tools and the CRISPR-Cas9 gene-editing technology initiatives.

Application Note 1: The Rationale for University Participation in Patent Pools

Patent pools offer a mechanism to consolidate intellectual property from multiple holders, providing a single license to interested parties. For universities, which are centers of foundational research, participating in a patent pool can offer several advantages:

  • Simplified Licensing and Reduced Transaction Costs: Instead of negotiating numerous bilateral licenses, a patent pool provides a "one-stop-shop" for technology users. This streamlines the licensing process for both the university and the licensee.[1][2]

  • Wider Dissemination of Technology: By making foundational technologies readily accessible on fair and reasonable terms, pools can accelerate the adoption and commercialization of university inventions.[3][4]

  • Management of Patent Thickets: In fields with overlapping patents held by many different entities, a "patent thicket" can hinder research and development. Patent pools can resolve these issues by bundling essential patents together.[4]

  • Revenue Generation: Pooling patents can create a new revenue stream for universities, providing a return on research investment that can be used to fund further innovation.[1]

  • Reduced Litigation Risk: By entering into a pool, patent holders can reduce the likelihood of costly and time-consuming infringement lawsuits.[2][5]

However, there are also potential drawbacks to consider:

  • Less Flexibility in Licensing Terms: The terms and conditions of a pool license are generally standardized, offering less room for negotiation compared to bilateral agreements.[6]

  • Potential for Undervaluing Certain Patents: Royalty distribution is typically based on a pre-agreed formula, which may not always reflect the individual value of each patent in the pool.

  • Antitrust Concerns: Patent pools must be carefully structured to avoid anti-competitive behavior. The inclusion of only essential patents, as determined by an independent expert, is a key safeguard against this.[7][8][9]

Case Study 1: The Librassay® Patent Pool for Diagnostic Tools

In 2012, MPEG LA launched Librassay®, a patent pool designed to provide streamlined access to essential patents for in vitro diagnostics and personalized medicine.[4] This initiative was a significant step for MPEG LA into the life sciences sector and involved a number of prominent universities and research institutions.

Participating Universities and Research Institutions
Institution
Johns Hopkins University
The Board of Trustees of the Leland Stanford Junior University
The Trustees of the University of Pennsylvania
University of California, San Francisco
Wisconsin Alumni Research Foundation (WARF)
Ludwig Institute for Cancer Research
Memorial Sloan-Kettering Cancer Center
National Institutes of Health (NIH)
Partners HealthCare
Quantitative Data

While detailed royalty reports are not public, information on the licensing structure of Librassay® suggests a model designed to encourage broad adoption. The pool started with approximately 400 patents.[4] An analysis of the proposed licensing terms for a similar biotech pool by MPEG LA provides insight into the potential financial structure.

Licensing Term ComponentDescription
License Type Non-exclusive
Covered Uses Royalty-Bearing Products, Royalty-Bearing Uses, and Royalty-Free Research and Education
Basic Annual Fee A flat fee charged per year, per patent, with a maximum fee of $12,500.
Standard Royalty Fee A set fee calculated based on a defined equation, likely tied to the number of patents licensed and their field of use.

Source: Hypothetical terms based on an analysis of MPEG LA's proposed CRISPR pool, which was modeled on Librassay®.[10]

Case Study 2: The CRISPR-Cas9 Patent Pool Initiative

In 2017, MPEG LA initiated an effort to form a global patent pool for CRISPR-Cas9 gene-editing technology.[3] The goal was to address the complex and contentious intellectual property landscape surrounding this groundbreaking technology, which involved multiple patents held by different institutions.

Participating Universities and Research Institutions

Key academic institutions responded to the call for participation, submitting their foundational CRISPR-Cas9 patents for consideration.

Institution
The Broad Institute of MIT and Harvard
Harvard University
Massachusetts Institute of Technology (MIT)
The Rockefeller University
Outcome of the Initiative

The initiative aimed to create a joint licensing platform to provide "one-stop licensing efficiency and predictability".[3] While major patent holders, including the Broad Institute, engaged in the process, the ultimate outcome was that a comprehensive, single patent pool encompassing all major CRISPR patent holders was not fully realized in the way MPEG LA had envisioned. The CRISPR intellectual property landscape remains complex, with various entities managing their own licensing strategies. This case study highlights both the potential and the challenges of forming patent pools for rapidly evolving and highly valuable technologies.

Licensing Protocol: A University's Path to Joining a Patent Pool

The process for a university or any patent holder to join a patent pool administered by an entity like MPEG LA follows a structured protocol. This protocol is designed to ensure that the patents included in the pool are essential to the technology standard or platform .

Key Methodologies
  • Call for Patents: The process begins with the patent pool administrator issuing a public "call for patents" for a specific technology.[11]

  • Patent Submission: Interested patent holders, such as a university's technology transfer office, submit their relevant patents for evaluation. This submission is typically without charge to the submitter.

  • Essentiality Evaluation: An independent expert evaluator is engaged by the pool administrator to assess whether the submitted patents are "essential" to the practice of the defined technology.[7][12][13] This is a critical step to ensure the pool is pro-competitive.

  • License Development: If a patent is deemed essential, the patent holder is invited to participate in meetings with other essential patent holders to help develop the terms of the joint license.

  • Joining the Pool: Once the license agreement is finalized, the university can formally join the patent pool as a licensor.

Visualizing the Licensing Workflow

Licensing_Protocol cluster_university University Technology Transfer Office cluster_pool_admin Patent Pool Administrator (e.g., MPEG LA) U_Identify Identify Relevant Patents U_Submit Submit Patents for Evaluation U_Identify->U_Submit Decision to Participate PA_Evaluate Engage Independent Expert for Essentiality Evaluation U_Submit->PA_Evaluate U_Review Review and Sign License Agreement PA_Manage Manage Pool, Collect Royalties, Distribute to Licensors U_Review->PA_Manage Agreement Signed U_Receive Receive Royalty Share PA_Call Issue Call for Patents PA_Call->U_Submit PA_Develop Facilitate License Term Development PA_Evaluate->PA_Develop Patent Deemed Essential PA_Develop->U_Review PA_Manage->U_Receive

Protocol for a university to join a patent pool.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Patent Essentiality Assessment

This support center provides researchers, scientists, and drug development professionals with guidance on the challenges and methodologies associated with determining if a patent is truly essential to a technology standa...

Author: BenchChem Technical Support Team. Date: December 2025

This support center provides researchers, scientists, and drug development professionals with guidance on the challenges and methodologies associated with determining if a patent is truly essential to a technology standard.

Frequently Asked Questions (FAQs)

Q1: What is a "Standard Essential Patent" (SEP)?

A Standard Essential Patent (SEP) is a patent that claims an invention that must be used to comply with a specific industry standard.[1][2] This means that to create a product that adheres to a standard (like 5G or Wi-Fi), a company must use the technology protected by the SEP.[3][4] This unique status is crucial because it simplifies the process of determining infringement and brings into play specific licensing rules.[5][6] SEPs are vital for ensuring that devices from different manufacturers can work together seamlessly.[2]

Q2: What are the primary challenges in determining if a patent is truly essential?

The determination of patent essentiality is a complex and often contentious process for several key reasons:

  • Self-Declaration: Patent holders themselves declare their patents as potentially essential to a Standard-Setting Organization (SSO), and this declaration is rarely subject to independent verification at the time of submission.[7][8]

  • Over-declaration: A significant challenge is the "over-declaration" of SEPs, where many patents declared essential are, upon rigorous review, found not to be.[7][8][9] This occurs for both legal and financial reasons, as a larger portfolio of declared SEPs can improve a company's bargaining position in licensing negotiations.[8][9]

  • Evolving Standards: As technology standards evolve with new versions and releases, a patent's essentiality status can change. A patent that was essential for a previous version of a standard may become optional or irrelevant in a later one.[3][4]

  • Claim-Level Analysis: Essentiality is determined at the level of individual patent claims, not the entire patent. A single patent may contain both essential and non-essential claims, requiring a meticulous and detailed analysis.[3][4]

Q3: How does the over-declaration of SEPs impact technology development and commercialization?

Over-declaration has significant consequences for companies that need to implement technical standards:

  • Increased Licensing Costs: Companies may end up paying licensing fees for patents that are not truly essential, which inflates development costs.[7] This is particularly challenging when multiple SEPs cover a single technology, leading to "royalty stacking," where cumulative royalty demands from many patent holders can make a product's cost unpredictable.[11][12]

  • Legal Risks: The uncertainty surrounding essentiality can lead to prolonged and expensive licensing negotiations and litigation.[8][13] Disagreements over what constitutes Fair, Reasonable, and Non-Discriminatory (FRAND) licensing terms are common.[8][12]

  • Stifled Innovation: The high costs and legal uncertainties associated with licensing large portfolios of declared SEPs can discourage smaller companies from entering the market or investing in research and development for standardized technologies.[11]

Q4: What does it mean for a patent to be licensed under "FRAND" terms?

FRAND stands for Fair, Reasonable, and Non-Discriminatory.[14][15] In exchange for having their technology included in a standard, SEP holders typically commit to licensing their essential patents to any implementer on FRAND terms.[8][16] The goal of FRAND is to balance the interests of the patent holder with the need for widespread adoption of the standard.[2][14][16]

  • Fair and Reasonable: This means the licensing fee should reflect the economic value of the patent, considering its importance to the standard and prevailing industry rates.[14] It aims to prevent "patent hold-up," where an SEP holder could demand excessive royalties after a company is already locked into using the standard.[12][16]

  • Non-Discriminatory: The patent holder must offer similar licensing terms to all companies in similar situations, preventing discrimination against certain competitors.[8][14]

Q5: Can artificial intelligence (AI) be used to determine patent essentiality?

Troubleshooting Guides

Guide 1: How to Conduct a Patent Essentiality Assessment

This guide outlines the detailed methodology for performing a rigorous essentiality check on a patent that has been declared essential to a technical standard.

Experimental Protocol: Claim Chart Mapping

Objective: To determine if the claims of a patent are necessarily infringed by the implementation of a mandatory part of a technical standard.

Methodology:

  • Identify the Relevant Standard: Begin by precisely identifying the industry standard and the specific version(s) your product or technology implements. These are often set by SSOs like IEEE, ETSI, or 3GPP.[1]

  • Acquire Standard Documentation: Obtain the official and complete technical specifications for the identified standard from the relevant SSO.[1]

  • Perform Patent Claim Construction: Apply standard legal principles to interpret the precise meaning and scope of each limitation within the patent's independent claims. This step is critical for an accurate comparison.[3][4]

  • Conduct Claim-to-Standard Mapping: Create a "claim chart," which is a table that systematically maps each element of the patent claim against the specific requirements of the standard's documentation.

    • Column 1: List each element or limitation of the patent claim verbatim.

    • Column 2: Quote the exact section(s) of the standard's technical specification that describes the implementation of this claim element.

    • Column 3: Provide a detailed explanation of how the standard's requirement corresponds to and satisfies the claim element.

  • Verify Mandatory Implementation: Crucially, confirm that the relevant sections of the standard are mandatory for compliance. If the feature described is optional, the patent is not essential.[3][4]

Data Presentation

Table 1: Over-Declaration Rates in Practice

Over-declaration is a well-documented issue. The table below summarizes findings from a notable study that quantified the rate of true essentiality among declared SEPs for the LTE standard.

Essentiality CategoryPercentage of Sampled Declared SEPs
"Truly" Essential 56%
Partially Essential 29%
Not Essential 15%

(Source: Based on data from the Cyber Creative (2013) study evaluating 2,129 SEPs declared essential to the LTE standard.[20])

Visualizations

Logical and Experimental Workflows

The following diagrams illustrate the key processes involved in assessing patent essentiality and navigating potential disputes.

Essentiality_Assessment_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Technical Analysis cluster_decision Phase 3: Conclusion start Start: Patent Declared as Potentially Essential get_docs Acquire Patent & Standard Specification Documents start->get_docs claim_construction Perform Legal Claim Construction get_docs->claim_construction mapping Create Claim Chart: Map Claim Elements to Standard Requirements claim_construction->mapping is_mandatory Is Implementation of Standard Feature Mandatory? mapping->is_mandatory not_essential Conclusion: Patent is Not Essential is_mandatory->not_essential No essential Conclusion: Patent is Essential is_mandatory->essential Yes

Caption: Workflow for determining the essentiality of a patent.

Dispute_Signaling_Pathway cluster_holder Patent Holder Actions cluster_implementer Implementer Actions cluster_outcome Potential Outcomes declare Declares Patent as Essential to SSO offer Offers FRAND License Terms declare->offer Signal of Intent to License assess Conducts Independent Essentiality Assessment offer->assess litigate Initiates Patent Infringement Litigation court Court Determines FRAND Terms/Infringement litigate->court negotiate Negotiates License (Accepts or Counters) assess->negotiate Informs Negotiation Strategy challenge Challenges Essentiality (e.g., PTAB Review) assess->challenge Finds Non-Essential negotiate->litigate Unsuccessful agreement License Agreement Reached negotiate->agreement Successful challenge->litigate Preemptive or Reactive

Caption: Logical flow of a patent essentiality dispute and negotiation.

References

Optimization

Technical Support Center: Navigating Patent Landscape in Compression Algorithm Development

This technical support center provides guidance for researchers, scientists, and drug development professionals on avoiding patent infringement while developing novel compression algorithms. The following frequently aske...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on avoiding patent infringement while developing novel compression algorithms. The following frequently asked questions (FAQs) and troubleshooting guides address common issues encountered during research and development.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take to avoid patent infringement when developing a new compression algorithm?

The most crucial first step is to conduct a thorough patent search early in the development process. This helps in identifying existing patents that might be relevant to your new algorithm, allowing you to assess the risk of infringement and make informed decisions about your design and functionality. Integrating intellectual property (IP) management into each stage of development is essential for innovation and growth.

A comprehensive understanding of existing patents is the foundation for avoiding infringement. Before designing or launching a new algorithm, a detailed search of patent databases such as those from the USPTO (United States Patent and Trademark Office) and WIPO (World Intellectual Property Organization) is recommended.

Q2: What is a "Freedom to Operate" (FTO) search, and why is it important?

A Freedom to Operate (FTO) search, also known as a clearance search, is a targeted patent search to determine if a specific product or process, in this case, your compression algorithm, can be developed, manufactured, and marketed without infringing on the intellectual property rights of others.[1] It is a critical step to mitigate the risk of future legal disputes.[2]

An FTO analysis is not about determining if your invention is patentable, but rather if you can safely bring it to market without facing infringement claims.[3] It is advisable to conduct an FTO search at various stages of development:

  • Early Development: To identify potential roadblocks and guide the research direction.[2]

  • Pre-Launch: To ensure the final algorithm does not infringe on any newly published patents.[2]

  • New Market Entry: As patent rights are territorial, an FTO search is necessary for each new jurisdiction you plan to operate in.[2]

Q3: What does it mean to "design around" a patent, and how can it be applied to compression algorithms?

"Designing around" a patent involves modifying your algorithm to avoid infringing on the specific claims of an existing patent.[4] This requires a careful analysis of the patent's claims to understand what is and isn't covered.[4] The goal is to create an alternative solution that achieves a similar result without falling within the scope of the patent's claims.

For example, if a patented compression algorithm uses a specific type of statistical modeling, you might "design around" it by:

  • Employing a different, non-infringing statistical model.

  • Developing a novel pre-processing step that transforms the data in a way that the patented method is no longer applicable.

  • Utilizing a distinct method for entropy coding, if the patent's claims are specific to a particular entropy coder.

The key is to omit at least one essential element of the patent's independent claims from your algorithm.[4]

Q4: How does the use of open-source compression libraries affect my patent infringement risk?

Using open-source compression libraries can be complex from a patent perspective. While many open-source licenses are primarily copyright licenses, some have explicit or implicit patent clauses.[5] For instance, some licenses grant a patent license to users, but may also require you to license your own patents if you combine the open-source code with your proprietary technology.[5]

It is a common misconception that open-source software cannot be patented.[5] Therefore, it is crucial to carefully review the license of any open-source library you use to understand its patent implications. Some libraries, like zlib, are designed to be free of patent encumbrances.[6]

Q5: What kind of documentation should I maintain during the development of my compression algorithm?

Thoroughly documenting your development process is a critical defense against potential infringement claims.[7] Detailed records can serve as evidence of independent creation and demonstrate that you have taken proactive steps to avoid infringement.[7]

Your documentation should include:

  • Dated records of your ideas and initial concepts.

  • Results of all patent and prior art searches.

  • Detailed descriptions of the algorithm's design, including flowcharts and pseudocode.

  • Records of any changes made to the algorithm, especially those intended to design around existing patents.

  • Test data and results that demonstrate the functionality and performance of your algorithm.

Troubleshooting Guides

Problem: I have found a patent that seems very similar to my new compression algorithm. What should I do?

This is a common and critical issue. Here is a step-by-step guide to address this situation:

  • Analyze the Patent Claims: The most important part of a patent is its "claims," which define the legal boundaries of the invention.[4] Carefully compare each element of the patent's independent claims to your algorithm. For your algorithm to infringe, it must include every element of at least one independent claim.

  • Consult a Patent Attorney: It is highly recommended to seek advice from a qualified patent attorney. They can provide a professional opinion on whether your algorithm infringes the patent and guide you on the best course of action.

  • Explore "Designing Around": If there is a significant risk of infringement, investigate the feasibility of modifying your algorithm to "design around" the patent's claims. This could involve changing a fundamental step in your process or substituting a component with a non-infringing alternative.[4]

  • Investigate the Patent's Validity: A patent can be challenged and invalidated if it is not novel or is obvious in light of prior art. Your patent attorney can help you assess the strength of the patent .

  • Consider Licensing: If designing around is not feasible, you may be able to negotiate a license with the patent holder to use their technology.

Problem: I am unsure how to start a "Freedom to Operate" (FTO) search for my algorithm.

A systematic approach is key to an effective FTO search. Here is a recommended methodology:

  • Define the Scope: Clearly document the key features, components, and functionalities of your compression algorithm.[1]

  • Identify Keywords and Classifications: Brainstorm relevant keywords, synonyms, and technical terms related to your algorithm. Also, identify relevant patent classification codes (e.g., CPC, IPC).[8]

  • Choose Patent Databases: Utilize professional and public patent databases for your search. Some key databases include:

    • USPTO Patent Full-Text and Image Database (PatFT)

    • WIPO's PATENTSCOPE[9]

    • Google Patents[9]

    • European Patent Office's Espacenet

  • Conduct the Search: Systematically search the databases using your keywords and classifications. Keep detailed records of your search queries and the results.

  • Analyze the Results: Review the patents you find to determine their relevance to your algorithm. Pay close attention to the claims of the most relevant patents.

  • Consult with a Professional: It is highly recommended to have a patent professional review your FTO search results to provide a legal opinion on your freedom to operate.

Data on Software Patent Litigation

Understanding the landscape of patent litigation can provide valuable context for your development strategy. The following tables summarize key statistics related to software patents.

Metric Statistic Year Source
Patent Litigation Cases Filed (U.S.)~3,7002023[10]
Increase in Patent Litigation from Previous Year12%2023[10]
Percentage of Litigation Involving High-Tech Patents>60%2023[10]
Percentage of Litigation Related to Software Patents30%2023[10]
Median Damages Awarded in Patent Litigation$4.2 Million2023[10]
Metric Statistic Time Period Source
Software Patents' Share of Increased LitigationAccounted for 89% of the increase in defendants2007-2011[11]
Percentage of Infringement Lawsuits Involving Software46%2007-2011[11]

Experimental Protocols

Protocol 1: Conducting a Prior Art Search

Objective: To identify existing patents, publications, and other public disclosures that are relevant to your new compression algorithm to assess its novelty and potential for patentability, as well as to inform on infringement risks.

Methodology:

  • Deconstruct Your Invention: Break down your compression algorithm into its core concepts, components, and processes.

  • Brainstorm Keywords: For each core concept, create a comprehensive list of keywords, synonyms, and alternative technical terms.

  • Identify Patent Classifications: Determine the relevant Cooperative Patent Classification (CPC) and International Patent Classification (IPC) codes for your technology. A common starting point for compression is H03M 7/30 ("Compression and expansion of digital signals").

  • Select Search Databases: Utilize a combination of free and professional patent databases (e.g., USPTO, WIPO's PATENTSCOPE, Google Patents, Espacenet).

  • Execute Search Queries: Combine keywords using Boolean operators (AND, OR, NOT) and search within specific patent classifications.

  • Review and Document Results: Carefully review the titles, abstracts, and claims of the search results. Save and categorize all relevant documents.

  • Analyze Relevant Prior Art: For the most relevant documents, conduct a detailed analysis of how they relate to your algorithm.

  • Iterate and Refine: Use the insights from your initial search to refine your keywords and search strategy for subsequent searches.

Protocol 2: Documenting Your Development Process

Objective: To create a comprehensive and credible record of the invention process to support a potential patent application and defend against infringement claims.

Methodology:

  • Maintain a Dated Invention Notebook: Use a bound, paginated notebook or a secure digital equivalent to record all aspects of your research and development.

  • Record the Conception of the Idea: Clearly describe the initial concept of your compression algorithm, including the problem it solves and its novel aspects. Date and sign this entry.

  • Detail the Development Process: Document each step of the algorithm's development, including:

    • Theoretical and mathematical foundations.

    • Pseudocode and flowcharts.

    • Source code versions with dates and descriptions of changes.

    • Experimental setups and test procedures.

    • Results, including compression ratios, speed, and other performance metrics.

  • Document Prior Art Searches: Keep a detailed log of all prior art searches conducted, including the databases searched, the queries used, and the results found.

  • Record Design-Around Efforts: If you identify a relevant patent and modify your algorithm to avoid infringement, document the original design, the patent you are designing around, and the specific changes you made and why.

  • Witness and Sign: Have your notebook entries periodically reviewed, signed, and dated by a witness who understands the technology but is not a co-inventor.

Visualizations

Patent_Infringement_Risk_Assessment cluster_0 Development Phase cluster_1 IP Assessment Phase cluster_2 Decision & Action Phase New_Algorithm_Concept New Algorithm Concept Prior_Art_Search Prior Art Search New_Algorithm_Concept->Prior_Art_Search Inform Initial_Development Initial Development & Prototyping FTO_Search Freedom to Operate (FTO) Search Initial_Development->FTO_Search Trigger Algorithm_Refinement Algorithm Refinement Algorithm_Refinement->FTO_Search Re-evaluate Risk_Analysis Infringement Risk Analysis Prior_Art_Search->Risk_Analysis FTO_Search->Risk_Analysis Proceed Proceed with Development Risk_Analysis->Proceed Low Risk Design_Around Design Around Existing Patents Risk_Analysis->Design_Around High Risk License Seek License Risk_Analysis->License High Risk & Design Around Not Feasible Abandon Abandon Project Risk_Analysis->Abandon High Risk & No Alternatives Design_Around->Algorithm_Refinement

Caption: Workflow for assessing patent infringement risk during algorithm development.

Freedom_To_Operate_Workflow Define_Scope 1. Define Algorithm Features & Scope Identify_Keywords 2. Identify Keywords & Classifications Define_Scope->Identify_Keywords Search_Databases 3. Search Patent Databases Identify_Keywords->Search_Databases Analyze_Patents 4. Analyze Relevant Patents & Claims Search_Databases->Analyze_Patents Assess_Risk 5. Assess Infringement Risk Analyze_Patents->Assess_Risk Legal_Opinion 6. Obtain Legal Opinion Assess_Risk->Legal_Opinion Strategic_Decision 7. Make Strategic Decision Legal_Opinion->Strategic_Decision

Caption: Step-by-step workflow for conducting a Freedom to Operate (FTO) search.

References

Troubleshooting

Technical Support Center: Resolving Licensing Conflicts for Technologies Covered by Multiple Patent Pools

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of licensing techno...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of licensing technologies covered by multiple patent pools.

I. Frequently Asked Questions (FAQs)

Q1: What are patent pools and why do they lead to licensing conflicts?

A patent pool is an agreement between two or more patent owners to license one or more of their patents as a package to one another or to third parties.[1] While they can streamline the licensing process, conflicts often arise due to:

  • Patent Thickets: A dense web of overlapping patents held by multiple entities can make it challenging to commercialize new technology without obtaining numerous licenses.[2][3] This complexity can lead to increased costs and legal risks, potentially stifling innovation.[2]

  • Royalty Stacking: When a single product is covered by multiple patents, the need to pay royalties to each patent holder can lead to a cumulative royalty burden that is financially unsustainable. This phenomenon, known as royalty stacking, can make a product commercially unviable.[4][5]

  • Lack of Transparency: The opaque nature of some patent pools and their licensing terms can make it difficult to assess the total licensing cost and potential for conflict.

Q2: What is a "patent thicket" and how does it impact drug development?

A patent thicket is a dense network of overlapping intellectual property rights that a company must navigate to commercialize a new technology. In the pharmaceutical industry, this often involves a single drug being protected by numerous patents covering not just the active ingredient, but also its formulation, method of use, and manufacturing process.[6] This can delay the entry of more affordable generic or biosimilar competitors into the market.[7] For example, AbbVie's drug Humira was protected by over 250 patents, which significantly delayed the introduction of cheaper alternatives.[8] The cost of this delay to consumers can be substantial, with one report estimating that patent thickets for just five drugs, including Humira, cost over $16 billion in a single year.[9]

Q3: What is "royalty stacking" and how can it be managed?

Royalty stacking occurs when multiple royalty payments are required for a single product, making the total royalty obligation economically burdensome.[4][5] For instance, a biopharmaceutical product might require licenses for research tools, gene sequences, expression vectors, and delivery systems, with each license carrying its own royalty obligation.[4] The cumulative royalty rate can range from 6% to 20% or even higher.[4]

Strategies to manage royalty stacking include:

  • Negotiating Royalty Ceilings: A licensee can negotiate a maximum combined royalty rate for a product. If the stacked royalties exceed this ceiling, the individual royalty payments are reduced on a pro-rata basis.[4]

  • Anti-Stacking Provisions: These clauses in a licensing agreement allow a licensee to deduct some or all of the royalties paid to third parties from the royalties owed to the licensor.[5][10]

  • Alternative Payment Structures: Instead of a percentage of sales, parties can agree to fixed fees, milestone payments, or a share of net income.[11]

Q4: What is a Freedom to Operate (FTO) analysis and why is it crucial?

A Freedom to Operate (FTO) analysis is a due diligence process to determine whether a product or process infringes on the patent rights of others.[2][12] It is a critical step to mitigate the risk of costly patent infringement litigation.[3] For researchers and drug developers, conducting an FTO analysis early in the development process is essential to:

  • Identify potential patent barriers.

  • Inform research and development to "design around" existing patents.

  • Identify the need for in-licensing specific technologies.

  • Support investment and partnership negotiations.[2]

An effective FTO analysis involves a clear understanding of the product, a comprehensive search strategy, and a focus on the claims of potentially relevant patents.[2][8]

II. Troubleshooting Guides

Troubleshooting Stalled Licensing Negotiations

Problem: Negotiations with multiple patent pools or individual patent holders have stalled, and you are unable to reach a commercially viable licensing agreement.

Workflow for Resolution:

A flowchart for resolving stalled licensing negotiations.

Step-by-Step Guidance:

  • Preparation and Re-evaluation:

    • Re-assess Commercial Goals: Clearly define your primary objectives for the licensing agreement, including financial goals and non-financial terms like the scope of the license.[13]

    • Conduct In-depth Analysis: Research the potential licensee's business model, financial health, and market position to tailor your proposal.[14]

    • Update FTO Analysis: Ensure your Freedom to Operate analysis is current and comprehensive, identifying any new potential patent conflicts.

  • Advanced Negotiation Strategies:

    • Identify Non-Negotiables: Determine your "must-have" terms versus "nice-to-have" terms to create flexibility in negotiations.[15]

    • Explore Creative Solutions: Propose alternative arrangements such as cross-licensing, where parties exchange licenses for their respective patents, which can reduce or eliminate licensing fees.[16]

    • Collaborative Problem-Solving: Frame the negotiation as a collaborative effort to find a mutually beneficial solution.

  • Alternative Dispute Resolution (ADR):

    • Mediation: If direct negotiations fail, consider mediation. A neutral third-party mediator facilitates discussions to help both parties reach a voluntary agreement.[7] Mediation is generally less expensive and faster than litigation.[17]

    • Arbitration: If mediation is unsuccessful, arbitration offers a more formal process where a neutral arbitrator makes a binding decision.[7] It is typically faster and more private than litigation.[7]

III. Data Presentation

Table 1: Comparative Analysis of Dispute Resolution Methods

This table provides a comparative overview of the estimated costs and duration of different dispute resolution methods for patent conflicts.

FeatureMediationArbitrationLitigation
Average Cost $7,000 - $17,000[18]$30,000 - $150,000[18]$700,000 to over $5.5 million[19]
WIPO Average Cost ~$21,000[20]~
48,000(Expedited)to48,000 (Expedited) to ~48,000(Expedited)to
165,000 (Standard)[20]
~
475,000(Home)to475,000 (Home) to ~475,000(Home)to
850,000 (Foreign)[20]
Average Duration 4 - 7 months[21]7 months (Expedited) to 23 months (Standard)[21]3 - 3.5 years[20]
Outcome Non-binding (unless an agreement is reached)[17]Binding decision[7]Binding judgment (subject to appeal)
Confidentiality High[17]High (generally private)Low (public record)
Formality Low (informal discussions)Medium (quasi-judicial)High (formal court procedures)
Success/Settlement Rate High (WIPO reports 70% settlement rate)[14]Moderate (WIPO reports 33% settlement rate)[14]Varies, but many cases settle before trial
Table 2: Illustrative Royalty Stack Calculation for a Monoclonal Antibody Product

This hypothetical example demonstrates how multiple royalty obligations can accumulate for a single biopharmaceutical product.

Licensed TechnologyLicensorTypical Royalty RateRoyalty Contribution
Murine AntibodyUniversity1.0%1.0%
Target Receptor PatentResearch Institution2.5%2.5%
Antibody Humanization TechnologySpecialized Biotech Firm3.0%3.0%
Proprietary Purification TechnologyTechnology Company1.5%1.5%
Total Royalty Stack 8.0%

Note: This is a simplified, illustrative example. Actual royalty rates can vary significantly based on the specifics of the technology and the negotiation.[11]

IV. Experimental Protocols

While traditional "experimental protocols" are not directly applicable to licensing negotiations, the following provides a structured methodological approach to preparing for and conducting these negotiations.

Protocol for Multi-Party Licensing Negotiation

Objective: To secure the necessary licenses for a technology covered by multiple patent pools under commercially viable terms.

Materials:

  • Comprehensive list of all patents and patent applications covering the technology.

  • Detailed Freedom to Operate (FTO) analysis report.

  • Market analysis and commercialization plan for the target product.

  • Financial models projecting revenue and profitability.

  • List of potential licensors and their contact information.

  • Non-Disclosure Agreements (NDAs).

Procedure:

  • Internal Due Diligence and Strategy Formulation:

    • Assemble a cross-functional team including legal, scientific, and business development personnel.

    • Conduct a thorough internal review of your technology and its components.

    • Perform a comprehensive FTO analysis to identify all potentially blocking patents.[3]

    • Define clear licensing objectives, including desired royalty rates, scope of license, and duration.[6][22]

    • Develop a negotiation strategy, including identifying your Best Alternative to a Negotiated Agreement (BATNA).

  • Initial Contact and Information Exchange:

    • Initiate contact with each patent holder or patent pool administrator.

    • Execute NDAs to facilitate confidential discussions.

    • Request detailed information about the patents they hold and their licensing terms.

  • Negotiation Phase:

    • Present a clear and compelling value proposition for your intended use of the technology.[23]

    • Engage in principled, interest-based negotiations, focusing on mutual gain.

    • If facing a significant royalty stack, proactively propose anti-stacking provisions or other creative solutions.[18]

    • Maintain clear and consistent communication with all parties.

  • Agreement and Execution:

    • Draft a clear and comprehensive licensing agreement with the assistance of legal counsel.[16]

    • Ensure all key terms, including the scope of the license, financial obligations, and dispute resolution mechanisms, are clearly defined.[24]

    • Review and execute the final agreements.

  • Post-Licensing Management:

    • Establish a system for managing royalty payments and reporting obligations.

    • Maintain open communication with licensors to foster a positive ongoing relationship.

V. Visualizations

Logical Relationship for Freedom to Operate (FTO) Analysis

FTO_Analysis_Workflow A Define Product/Technology Scope B Identify Target Markets A->B C Conduct Comprehensive Patent Search B->C D Analyze Patent Claims for Relevance C->D E Assess Infringement Risk D->E F No Significant Risk Identified E->F Low G Risk Identified E->G High H Develop Mitigation Strategy G->H I Design Around H->I J In-License Technology H->J K Challenge Patent Validity H->K

A workflow for conducting a Freedom to Operate (FTO) analysis.

References

Troubleshooting

managing intellectual property when collaborating with industry partners

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing intellectual property (IP) in collaboratio...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing intellectual property (IP) in collaborations with industry partners.

Frequently Asked Questions (FAQs)

Q1: What is the difference between background IP and foreground IP?

A: Background IP refers to the intellectual property that each party brings to the collaboration.[1] This includes pre-existing technologies, research findings, patents, or proprietary knowledge.[1] Foreground IP is any new intellectual property created as a direct result of the collaborative project.[1][2] It is crucial to clearly define and document both types of IP in any collaboration agreement to prevent future disputes.[1]

Q2: Who typically owns the foreground IP in a university-industry collaboration?

A: There are several common models for ownership of foreground IP. The most frequent scenario is for the university to own the IP resulting from the research and then grant a license to the industry partner.[3][4] This license can be exclusive or non-exclusive, depending on the terms of the agreement.[1] Other possibilities include joint ownership by both the university and the industry partner, or sole ownership by the industry partner, which is more common if they have funded the entire research project.[1][5]

Q3: What should be included in an IP agreement with an industry partner?

A: A comprehensive IP agreement should clearly address several key points. These include defining the background IP of each party, specifying the ownership of the foreground IP, and outlining the licensing rights for commercialization. The agreement should also cover confidentiality and publication rights, as well as who is responsible for the costs associated with patent filing and maintenance.[2][4]

Q4: Can I still publish my research findings if I am collaborating with an industry partner?

A: Yes, but there will likely be some stipulations. Industry partners often require a review period for any proposed publications to ensure that no confidential information or potentially patentable material is disclosed prematurely.[2][3] It is essential to establish clear guidelines in the collaboration agreement regarding the process and timeline for publications.[3]

Q5: What is a non-disclosure agreement (NDA), and why is it important?

A: A non-disclosure agreement, also known as a confidentiality agreement, is a legal contract that obligates the parties to keep certain information confidential.[6] In the context of industry collaborations, an NDA is crucial for protecting sensitive information, such as proprietary research data or trade secrets, that is shared between the partners.[1]

Troubleshooting Guides

Scenario 1: Your industry partner wants to own all the IP from the collaboration.

Problem: The industry partner is insisting on sole ownership of all foreground IP, which could limit your ability to use the research for further academic purposes.

Troubleshooting Steps:

  • Understand Their Motivation: The industry partner may require ownership to justify their investment and ensure they have the freedom to commercialize the results.[5]

  • Negotiate for Retained Rights: Propose a compromise where the university retains the right to use the IP for non-commercial research and educational purposes.[3][4]

  • Discuss Licensing Options: Suggest an exclusive license for the industry partner in their specific field of use, while the university retains ownership.[1] This can provide the company with the commercial advantages they need.[[“]]

  • Involve Your Technology Transfer Office: Your institution's technology transfer office has expertise in these negotiations and can help you reach a mutually beneficial agreement.

Scenario 2: A dispute arises over who invented a specific component of the new technology.

Problem: Both your research team and the industry partner's team contributed to an invention, and now there is a disagreement about inventorship and ownership.

Troubleshooting Steps:

  • Consult Laboratory Notebooks and Records: Detailed and dated records of experiments and ideas are critical in determining who contributed to the invention.

  • Refer to the Collaboration Agreement: The agreement should have clauses that define how inventorship is determined.

  • Engage in Open Communication: Arrange a meeting with all involved parties to discuss their contributions.[3]

  • Seek Mediation: If an agreement cannot be reached, consider involving a neutral third-party mediator to help resolve the dispute.

Data Presentation

Table 1: Comparison of Common IP Ownership Models

FeatureUniversity Owns, Licenses to PartnerJoint OwnershipIndustry Partner Owns
Control over Commercialization Industry partner has control through the license.Both parties have a say, which can be complex to manage.[1][3]Industry partner has full control.
University's Right to Use for Research Typically retained by the university.[3][4]Retained by the university.Needs to be explicitly negotiated.
Revenue Sharing University receives royalties or other payments.[1]Revenue is shared according to the agreement.University may receive a lump-sum payment or royalties.
Patent Management Responsibility Usually managed by the university.[4]Needs to be clearly defined in the agreement.Managed by the industry partner.

Experimental Protocols

While specific experimental protocols are highly dependent on the nature of the research, the following outlines a general protocol for Invention Disclosure , a key process in managing IP.

Protocol: Invention Disclosure Process

  • Invention Conception: Document the date of conception and the names of all inventors in a lab notebook.

  • Preliminary Vetting: The principal investigator reviews the invention to determine if it is novel, non-obvious, and has potential for commercial application.

  • Invention Disclosure Form (IDF) Completion: The inventors complete and submit an IDF to the university's technology transfer office. This form should include a detailed description of the invention, its potential applications, and any public disclosures that have been made.

  • TTO Review: The technology transfer office evaluates the IDF for patentability and commercial potential.

  • Decision and Action: Based on the review, the TTO will decide whether to file for patent protection and will begin the process of marketing the technology to potential licensees, including the industry partner from the collaboration.

Mandatory Visualizations

IP_Decision_Pathway A New Invention Developed in Collaboration B Is the invention solely created by University personnel? A->B C Is the invention solely created by Industry personnel? B->C No E University owns the IP B->E Yes D Is the invention jointly created? C->D No F Industry Partner owns the IP C->F Yes G Joint Ownership D->G Yes I Refer to Collaboration Agreement for IP terms D->I No - Review Agreement H Negotiate License Agreement with Industry Partner E->H G->I

Caption: Decision pathway for determining IP ownership in a collaboration.

Invention_Disclosure_Workflow A Invention Conception (Document in Lab Notebook) B Preliminary Vetting by PI A->B C Complete & Submit Invention Disclosure Form (IDF) B->C D Technology Transfer Office (TTO) Review C->D E Assess Patentability & Commercial Potential D->E F Decision: File for Patent? E->F G File Patent Application F->G Yes H Do Not Pursue Patent F->H No I Market Technology to Licensees G->I

Caption: Workflow for the invention disclosure process.

References

Reference Data & Comparative Studies

Validation

VVC Patent Pool Landscape: A Comparative Guide to MPEG LA and Access Advance

The landscape of Versatile Video Coding (VVC) patent licensing has recently undergone a significant consolidation. This guide provides a comparative overview of the two primary patent pools, MPEG LA and Access Advance, a...

Author: BenchChem Technical Support Team. Date: December 2025

The landscape of Versatile Video Coding (VVC) patent licensing has recently undergone a significant consolidation. This guide provides a comparative overview of the two primary patent pools, MPEG LA and Access Advance, and details the current unified structure following the acquisition of Via Licensing Alliance (the successor to the MPEG LA and Via Licensing merger) by Access Advance. This guide is intended for researchers, scientists, and drug development professionals who need to understand the intellectual property landscape of this next-generation video codec.

The VVC standard, also known as H.266, offers significant compression improvements over its predecessor, High Efficiency Video Coding (HEVC), enabling more efficient streaming of high-resolution video, including 4K, 8K, and immersive content. Navigating the licensing of the standard essential patents (SEPs) that underpin this technology is crucial for implementation. Initially, two main patent pools emerged to streamline this process: one administered by MPEG LA and another by Access Advance.

A Shift Towards a Unified Pool

A major development has reshaped the VVC licensing environment. Access Advance has acquired Via Licensing Alliance, the entity that resulted from the merger of MPEG LA and Via Licensing Corporation[1][2]. This strategic move aims to create a "one-stop shop" for VVC and HEVC technologies, simplifying the licensing process for implementers[3][4]. While the pools were initially separate, their administration is now consolidating under Access Advance[3].

For a clear understanding of the landscape's evolution, this guide will first present a comparison of the two pools as they were initially established, followed by an explanation of the current, consolidated structure.

Quantitative Comparison of the Former VVC Patent Pools

The following table summarizes the key quantitative aspects of the MPEG LA and Access Advance VVC patent pools prior to the recent consolidation.

FeatureMPEG LA VVC Patent PoolAccess Advance VVC Patent Pool
Initial Licensors 11[2]33[5][6][7][8]
Known VVC Essential Patents Data not as publicly detailed.Over 4,500[8][9][10]
Combined Known VVC Patents (MPEG LA & Access Advance) Approximately 5,500[11]
Royalty Rate (per unit) $0.20 for hardware/paid software; $0.05 for free softwareRanged from $0.25 to $1.50 depending on the device and compliance status[7]
Annual Royalty Cap $30 Million[7]$60 Million[7]

Experimental Protocols: Determining Patent Essentiality

Both MPEG LA and Access Advance employ rigorous, independent evaluation processes to determine whether a patent is essential to the VVC standard. This ensures that only truly essential patents are included in their respective portfolios, providing licensees with confidence in the coverage they are receiving.

The general methodology involves:

  • Submission by Patent Holders: Companies that believe they hold patents essential to the VVC standard submit them for evaluation.

  • Independent Expert Evaluation: The patent pools engage independent and impartial patent law and engineering experts to analyze the submitted patents. These experts possess deep technical knowledge of the VVC standard and extensive experience in patent law.

  • Claim Charting: The evaluation process typically involves the creation of claim charts. These charts map the claims of a patent to the specific sections of the VVC standard that they are alleged to cover.

  • Essentiality Determination: The independent experts review the claim charts and the patent itself to determine if the patent's claims are indeed essential for implementing the VVC standard. A patent is considered essential if it is impossible to create a standard-compliant product without infringing on that patent.

  • Inclusion in the Pool: If a patent is determined to be essential, it is included in the patent pool's portfolio.

This multi-step, independent review process is a critical component of building a fair, reasonable, and non-discriminatory (FRAND) licensing program.

Visualization of the VVC Patent Pool Landscape

The following diagrams illustrate the evolution of the VVC patent pool landscape, from a dual-pool system to a consolidated entity.

VVC_Patent_Pools_Initial cluster_VVC VVC Standard (H.266) cluster_Pools Patent Pools VVC VVC MPEGLA MPEG LA VVC->MPEGLA Licenses SEPs from AccessAdvance Access Advance VVC->AccessAdvance Licenses SEPs from

Initial VVC Patent Pool Structure

VVC_Patent_Pools_Consolidated cluster_VVC VVC Standard (H.266) cluster_Consolidated_Pool Consolidated Patent Pool cluster_Former_Pools VVC VVC AccessAdvance_Consolidated Access Advance (Consolidated) VVC->AccessAdvance_Consolidated Licenses SEPs from MPEGLA MPEG LA / Via LA MPEGLA->AccessAdvance_Consolidated Acquired by AccessAdvance_Initial Access Advance (Initial) AccessAdvance_Initial->AccessAdvance_Consolidated Evolves into

Consolidated VVC Patent Pool Structure

Conclusion

The consolidation of the VVC patent pools under Access Advance marks a significant step towards simplifying the licensing landscape for this crucial video compression technology. This move is expected to accelerate the adoption of VVC by providing a more streamlined and efficient mechanism for implementers to obtain the necessary patent licenses. For researchers and developers, this unified structure provides greater clarity and predictability, fostering innovation and the development of next-generation video applications. It is important to note that while the administration is consolidated, licensees who were part of both original pools may need to continue paying royalties to both programs during a transitional period[3]. As the integration progresses, the goal is to establish a single, comprehensive license for the vast majority of VVC essential patents.

References

Comparative

Comparative Guide: Royalty-Free AV1 vs. MPEG LA-Licensed HEVC for Web Video Research

For researchers and scientists in fields requiring the analysis, storage, and dissemination of video data, the choice of video codec is a critical decision that impacts storage costs, bandwidth requirements, and playback...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and scientists in fields requiring the analysis, storage, and dissemination of video data, the choice of video codec is a critical decision that impacts storage costs, bandwidth requirements, and playback compatibility. This guide provides an objective comparison of two leading video codecs: AOMedia Video 1 (AV1), a royalty-free standard, and High-Efficiency Video Coding (HEVC, or H.265), which operates under a licensing model administered by entities including MPEG LA.

Licensing and Royalty Model

The most fundamental difference between AV1 and HEVC lies in their licensing structures.

  • AV1 (AOMedia Video 1): Developed by the Alliance for Open Media (AOM), a consortium including major technology companies like Google, Netflix, Amazon, Apple, and Microsoft, AV1 is an open-source and royalty-free codec.[1][2][3] This licensing model is designed to eliminate the complex and costly patent issues that have hindered the adoption of other codecs, making it an attractive option for open web standards and large-scale, cost-sensitive projects.[2][4]

  • HEVC (H.265): Developed by the Moving Picture Experts Group (MPEG) and the Video Coding Experts Group (VCEG), HEVC is a patented technology.[5][6] Its use requires licensing through multiple patent pools, primarily MPEG LA, HEVC Advance, and Velos Media.[5][6] The MPEG LA license, for example, involves a per-unit royalty of $0.20 for each encoder/decoder product after the first 100,000 units annually, with a substantial annual cap.[7][8][9] This complex and costly structure can be a significant barrier to adoption, particularly for browser vendors and smaller organizations.[10][11]

Performance Comparison: Quantitative Data

The performance of a video codec is typically evaluated based on its compression efficiency, the computational cost of encoding and decoding, and the resulting visual quality.

Compression Efficiency and Visual Quality

AV1 consistently demonstrates superior compression efficiency over HEVC, meaning it can deliver the same visual quality at a significantly lower bitrate. This is particularly advantageous for high-resolution content like 4K and 8K.[6][12][13] Major streaming services have reported substantial bandwidth savings after adopting AV1. For instance, Facebook achieved a bitrate reduction of up to 50% compared to HEVC, and Netflix reports that AV1 sessions use one-third less bandwidth.[13][14]

Objective quality is often measured using metrics like Video Multimethod Assessment Fusion (VMAF), which is designed to reflect human perception of quality. Studies and real-world data show AV1 achieving higher VMAF scores than HEVC at equivalent bitrates.[14][15]

Metric AV1 Advantage over HEVC Source
Overall Compression ~30% better compression for the same quality.[5][12][16]Gumlet, WinXDVD, VideoProc
UHD 2160p (4K) 43.9% greater bitrate reduction.[12][13]Gumlet, Codec Guide 2024
HD 720p 37.81% greater bitrate reduction.[12][13]Gumlet, Codec Guide 2024
VMAF Score (Netflix) 0.9 points higher on average.[14]TV Technology
Bandwidth Savings (Netflix) 33% less bandwidth used.[14]TV Technology
BD-Rate Gain (VMAF) 6.3% average gain in objective studies.[15]SciSpace

Encoding and Decoding Performance

The primary trade-off for AV1's superior compression is its computational complexity.

  • Encoding Speed: Historically, AV1 encoding has been significantly slower than HEVC.[12][17] Early reference encoders were reported to be thousands of times slower.[5][17] However, the development of production-ready, optimized encoders like SVT-AV1 has dramatically narrowed this gap. In some configurations, SVT-AV1 can be faster than the popular x265 HEVC encoder.[18][19] Despite these advances, HEVC, especially with dedicated hardware acceleration, is generally faster and less resource-intensive to encode, making it a strong choice for live streaming and real-time applications.[13][16]

  • Decoding Performance and Energy Consumption: HEVC benefits from widespread, mature hardware decoding support across a vast range of devices, including nearly all modern smartphones, TVs, and processors.[5][12] This makes playback highly efficient and consumes minimal battery. AV1 hardware decoding is rapidly being integrated into the newest generation of hardware (e.g., NVIDIA Ada Lovelace GPUs, Apple's M3 and A17 Pro chips, and recent smart TVs), but its reach is not yet as extensive as HEVC's.[14][20][21] When hardware support is unavailable, AV1 relies on software decoding, which is significantly more demanding and can lead to a tenfold increase in energy consumption compared to hardware-decoded video, posing a challenge for battery-powered devices.[22][23]

Performance Aspect AV1 HEVC
Encoding Speed Generally slower, but modern encoders (SVT-AV1) are competitive.[18]Generally faster, especially with hardware acceleration.[5][13]
Decoding Requires modern hardware for efficient decoding; software decoding is energy-intensive.[12][22][23]Widespread and mature hardware support ensures efficient playback.[5][12]
Energy (Hardware Decode) Energy demand is significantly increased compared to VP9 (+117.50%).[22]Energy demand is only slightly higher than VP9 (+6.06%).[22]
Real-Time Use Improving, but can still be challenging due to encoding demands.[13]Preferred for low-latency applications like live streaming.[16]

Experimental Protocols

To provide a framework for reproducible research, a typical experimental protocol for comparing video codecs involves the following steps:

  • Selection of Test Sequences: A standardized set of video sequences with varying characteristics (e.g., high/low motion, different resolutions, diverse content types) is chosen. These are often sourced from public datasets used in academic and industry research.

  • Encoder Configuration:

    • Codecs and Encoders: Specific encoder implementations are selected for each codec (e.g., SVT-AV1 for AV1, x265 for HEVC).[19]

    • Encoding Mode: A constant quality mode (e.g., Constant Rate Factor - CRF) is typically used to generate a range of bitrates for each sequence. For example, a range of CRF values from 20 to 35 might be tested.

    • Preset: A specific speed preset is chosen to balance encoding time with compression efficiency (e.g., slow for x265, preset 4 for SVT-AV1).[24]

  • Bitstream Generation: Each test sequence is encoded at multiple quality levels (CRF values) for both AV1 and HEVC.

  • Objective Quality Measurement:

    • The encoded videos are decoded, and the reconstructed frames are compared against the original source frames.

    • Full-reference quality metrics are calculated for each encoded video, including PSNR (Peak Signal-to-Noise Ratio), SSIM (Structural Similarity Index), and VMAF.[15][25][26]

  • Data Analysis:

    • Rate-Distortion (RD) Curves: For each sequence and metric, plots are generated showing quality (e.g., VMAF score) as a function of bitrate.

    • BD-Rate Calculation: The Bjøntegaard Delta Rate (BD-Rate) is calculated to determine the average bitrate savings of one codec over another for the same objective quality. A negative BD-Rate indicates better compression efficiency.[15]

Mandatory Visualization: Codec Ecosystem

The logical relationship between the standards bodies, licensing entities, key proponents, and end-user products for AV1 and HEVC can be visualized as distinct ecosystems.

Codec_Ecosystem cluster_av1 AV1 Ecosystem (Royalty-Free) cluster_hevc HEVC Ecosystem (Licensed) AOM Alliance for Open Media (AOM) AOM_Members Google, Netflix, Apple, Amazon, Microsoft, etc. AV1_Codec AV1 Codec AOM->AV1_Codec Develops AV1_Encoders Encoders: SVT-AV1, libaom AV1_Codec->AV1_Encoders Implemented by AV1_Adoption Adoption: Chrome, Firefox, Edge, YouTube, Netflix, Android AV1_Encoders->AV1_Adoption Used for MPEG_VCEG MPEG & VCEG (ITU-T) HEVC_Codec HEVC (H.265) Codec MPEG_VCEG->HEVC_Codec Standardizes Patent_Pools Licensing / Patent Pools MPEGLA MPEG LA HEVC_Advance HEVC Advance HEVC_Adoption Adoption: Hardware Decoders, Apple Devices, Broadcasting MPEGLA->HEVC_Adoption Licenses to HEVC_Advance->HEVC_Adoption Licenses to HEVC_Codec->Patent_Pools Patents Managed by HEVC_Encoders Encoders: x265, NVENC, VCE HEVC_Codec->HEVC_Encoders Implemented by HEVC_Encoders->HEVC_Adoption Used for

Caption: Logical flow of AV1 and HEVC ecosystems.

Conclusion

The choice between AV1 and HEVC involves a trade-off between licensing costs, compression efficiency, and ecosystem maturity.

  • AV1 is the clear leader in compression efficiency and offers the significant advantage of a royalty-free license.[4][12] Its performance makes it ideal for future-proofing content, reducing bandwidth and storage costs for on-demand video, and applications where licensing fees are prohibitive. The primary drawback is its higher computational cost for encoding and the less mature, though rapidly growing, hardware decoding support.[12][13]

  • HEVC remains a robust and reliable choice, particularly where broad device compatibility and real-time encoding are critical.[13][16] Its mature ecosystem and widespread hardware support ensure efficient playback on the vast majority of existing devices. However, its complex and costly licensing model remains a significant hurdle for many use cases, especially for distribution on the open web.[11]

For researchers, AV1 presents a compelling option for projects focused on long-term data archiving and large-scale distribution where storage and bandwidth efficiency are paramount. HEVC may be more suitable for applications requiring real-time processing or compatibility with a wider array of current-generation hardware.

References

Validation

A Tale of Two Profiles: Unpacking the Licensing Landscape of MPEG-5 EVC

The MPEG-5 Essential Video Coding (EVC) standard presents a novel dual-profile approach to video compression, starkly dividing its licensing framework to address the complexities and uncertainties that have historically...

Author: BenchChem Technical Support Team. Date: December 2025

The MPEG-5 Essential Video Coding (EVC) standard presents a novel dual-profile approach to video compression, starkly dividing its licensing framework to address the complexities and uncertainties that have historically plagued codec adoption. This guide provides a detailed comparison of the licensing terms for the MPEG-5 EVC baseline and main profiles, offering clarity for researchers, scientists, and professionals in drug development who increasingly rely on video data for analysis, collaboration, and dissemination.

The EVC standard, finalized in April 2020, is structured to offer a highly flexible and predictable licensing environment. Its baseline profile is designed to be entirely royalty-free, while the main profile incorporates more advanced, patented technologies that necessitate licensing agreements. This bifurcation aims to provide a baseline of high-quality, accessible video compression for all, with the option to achieve greater efficiency for those willing to engage with patent licensing.[1]

Comparative Analysis of Licensing Terms

The core distinction in the licensing of MPEG-5 EVC lies in the intellectual property underpinning each profile.

FeatureMPEG-5 EVC Baseline ProfileMPEG-5 EVC Main Profile
Licensing Model Royalty-FreeFair, Reasonable, and Non-Discriminatory (FRAND)
Core Technologies Utilizes technologies that are over 20 years old or have royalty-free licensing terms.Includes newer, patented coding tools for enhanced compression efficiency.[1][2]
Key Patent Holders N/A (Designed to be free of patent royalties)Samsung, Huawei, Qualcomm, and other contributors.[2][3][4][5][6][7][8][9][10]
Licensing Costs $0Specific royalty rates, annual caps, and other fees are subject to the licensing terms of individual patent holders or a patent pool. As of late 2025, publicly available, detailed quantitative licensing terms from the key patent holders remain elusive, despite their commitment to announce them by April 2022.[3][4][5][6][7][8][9][11]
Patent Pool Not ApplicableNo formal patent pool has been publicly announced. Licensing is expected to be handled either individually with patent holders or through a potential future patent pool.[12]
Flexibility N/ATools in the main profile can be individually enabled or disabled, allowing implementers to manage features and potential royalty obligations.[13][14]

Experimental Data and Performance

While specific licensing costs for the main profile are not publicly detailed, performance comparisons highlight the trade-offs between the two profiles. The baseline profile offers significant bitrate savings over older standards like AVC (H.264). The main profile, in turn, demonstrates compression efficiency comparable to or better than HEVC (H.265).

Experimental Protocol: Performance evaluations of EVC are typically conducted using a standardized set of test sequences and conditions defined by the Moving Picture Experts Group (MPEG). The process involves encoding video sequences at various quality levels (measured by PSNR - Peak Signal-to-Noise Ratio) and comparing the resulting bitrates against a reference encoder (e.g., AVC or HEVC reference software). The difference in bitrate required to achieve the same objective quality is reported as the average bitrate savings.

One study indicated that the EVC main profile could achieve up to a 30% encoding gain for UHD footage and 25% for 1080p60 footage compared to HEVC.[13]

Licensing Pathway Visualization

The logical flow for determining the licensing obligations for MPEG-5 EVC can be visualized as a decision-making process.

EVC_Licensing_Pathway start Start: Select EVC Profile baseline Use Baseline Profile start->baseline Basic Needs main Use Main Profile start->main Higher Efficiency Needed royalty_free Royalty-Free Implementation baseline->royalty_free frand_licensing FRAND Licensing Required main->frand_licensing negotiate Negotiate with Patent Holders (e.g., Samsung, Huawei, Qualcomm) or join a future Patent Pool frand_licensing->negotiate

MPEG-5 EVC Licensing Decision Pathway

The Strategic Advantage of a Dual-Profile System

The creation of a royalty-free baseline profile was a direct response to the complex and often contentious licensing landscape of previous video codecs like HEVC, which saw the emergence of multiple patent pools and fragmented licensing demands.[2][12] By providing a capable, free-to-use option, the EVC standard aims to accelerate adoption and provide a safe harbor for developers and manufacturers.

For applications where maximum compression is paramount, such as high-resolution scientific imaging or telemedicine, the main profile offers a pathway to superior performance. The commitment by major technology contributors—Samsung, Huawei, and Qualcomm—to offer licenses on FRAND terms was intended to bring predictability to this higher-performance tier.[2][3][4][5][6][7][8][9][10] However, the lack of publicly available, concrete licensing terms for the main profile remains a significant hurdle for widespread adoption of its advanced features.

References

Validation

A Comparative Analysis of the HEVC and VVC Patent Landscapes

A deep dive into the complex world of video codec patents, comparing the established High Efficiency Video Coding (HEVC) with its successor, Versatile Video Coding (VVC), to provide clarity for researchers, scientists, a...

Author: BenchChem Technical Support Team. Date: December 2025

A deep dive into the complex world of video codec patents, comparing the established High Efficiency Video Coding (HEVC) with its successor, Versatile Video Coding (VVC), to provide clarity for researchers, scientists, and drug development professionals navigating this intricate domain.

The transition from one generation of video coding technology to the next has consistently brought significant improvements in compression efficiency, enabling higher-quality video at lower bitrates. However, this technological advancement is intrinsically linked to a complex web of standard essential patents (SEPs), which can present considerable licensing challenges for implementers. This guide provides a comprehensive comparison of the patent landscapes of High Efficiency Video Coding (HEVC, or H.265) and its successor, Versatile Video Coding (VVC, or H.266), offering a clear overview of the key players, patent pool structures, and royalty obligations.

The Evolving Landscape of Video Codec Patent Licensing

The patent landscape for HEVC has been characterized by fragmentation, with multiple patent pools emerging after its standardization. This led to uncertainty and complexity for licensees, who had to navigate different licensing terms and potentially engage with multiple entities to ensure full patent coverage. The main pools for HEVC licensing included MPEG LA, HEVC Advance, and Velos Media.[1]

Recognizing the challenges posed by this fragmentation, the industry has seen a trend towards consolidation. A pivotal development in this area was the acquisition of Via Licensing Alliance's (formerly MPEG LA) HEVC and VVC patent pools by Access Advance in late 2025.[2] This move aims to create a more streamlined, "one-stop-shop" for licensing these crucial technologies, potentially reducing friction and increasing transparency for both licensors and licensees.[2]

VVC, as the newer standard, has benefited from lessons learned from the HEVC experience. The Media Coding Industry Forum (MC-IF) was established to foster the creation of a more unified and predictable licensing environment for VVC.[3][4] While the initial goal of a single patent pool was not fully realized, the landscape is significantly less fragmented than that of HEVC's early days, with Access Advance now being the primary administrator for both HEVC and VVC patent pools.

Quantitative Comparison of HEVC and VVC Patent Landscapes

To provide a clear and concise overview, the following tables summarize the key quantitative data related to the patent landscapes of HEVC and VVC.

FeatureHEVC (H.265)VVC (H.266)
Primary Patent Pool Administrator Access Advance (following the acquisition of Via LA's pool)Access Advance
Notable Former Patent Pools MPEG LA, HEVC Advance, Velos MediaVia LA (merged with Access Advance)
Estimated Number of SEPs in Access Advance Pool Over 17,000 (as of January 2022)[3]Over 700 (initial list as of November 2022, expected to grow substantially)[5][6][7]
Key Licensors in Access Advance Pool Dolby, Google, Huawei, Philips, Samsung, Microsoft, ZTE[2][8][9]Alibaba, Dolby, Ericsson, JVCKENWOOD, Qualcomm, Samsung, Sony, Tencent[10][11][12]
Table 1: Comparison of HEVC and VVC Patent Pool Structures and Key Licensors.
Royalty Rate Category (Access Advance Pool)HEVC (H.265)VVC (H.266)
Mobile Devices (per unit, Region 1) $0.40 - $1.50 (depending on the device and licensing program)[13]Structured to minimize incremental cost for existing HEVC licensees. For devices with both HEVC and VVC, the rate is approximately $0.50.[13]
Connected Home & Other Devices (per unit, Region 1) Varies by device categoryVaries by device category
4K UHD+ Television/Displays (per unit, Region 1) Varies by device categoryVaries by device category
Content Distribution Royalties generally waived for free-to-end-user content; rates apply for physical media and some subscription services.[6][14]Similar structure to HEVC, with a focus on physical media.
Annual Royalty Caps Multiple category caps and a single enterprise cap exist.[11][14]Multiple category caps and a single enterprise cap exist.[4][8]
Regional Pricing Reduced rates for emerging markets (Region 2).[11][14]Reduced rates for emerging markets (Region 2).[4][8]
Table 2: Comparison of HEVC and VVC Royalty Rate Structures from Access Advance.

Methodologies for Patent Essentiality and Royalty Determination

The determination of whether a patent is truly "essential" to a standard is a critical and often contentious process. Patent pools employ independent evaluators with expertise in patent law and video coding technology to assess the essentiality of patents submitted by licensors.[9][15] This process involves a detailed technical analysis to confirm that a patent's claims are infringed by implementing the standard.

Furthermore, economic studies are often commissioned to determine fair, reasonable, and non-discriminatory (FRAND) royalty rates.[19][20][21] These studies typically analyze the value that the patented technology brings to the standard and the end product, considering factors such as the performance improvement over previous technologies and the overall economic impact.

Logical Relationship of HEVC and VVC Patent Licensing

The following diagram illustrates the relationship between the HEVC and VVC standards, their respective patent landscapes, and the key entities involved in their licensing.

HEVC_VVC_Patent_Landscape cluster_Standards Video Coding Standards cluster_Patent_Holders Key Patent Holders cluster_Licensing_Pools Patent Licensing Pools HEVC HEVC VVC VVC HEVC->VVC Successor Standard Access_Advance Access Advance (Primary Administrator for HEVC & VVC) HEVC->Access_Advance Patents Licensed Through VVC->Access_Advance Patents Licensed Through Patent_Holder_A Dolby, Qualcomm, Samsung, etc. Patent_Holder_A->Access_Advance Contributes Patents Patent_Holder_B Huawei, Ericsson, etc. Patent_Holder_B->Access_Advance Contributes Patents Patent_Holder_C Various Universities & Research Institutes Patent_Holder_C->Access_Advance Contributes Patents Former_Pools Former Pools (MPEG LA, HEVC Advance, Velos Media) Access_Advance->Former_Pools Consolidated Implementers Implementers Access_Advance->Implementers Grants Licenses

A diagram illustrating the flow of patent licensing for HEVC and VVC.

References

Validation

A Comparative Guide to MPEG LA Licensing Fees for Video Codec Standards

For Researchers, Scientists, and Drug Development Professionals Navigating Digital Media Licensing In the data-intensive fields of modern research and development, the dissemination of high-quality video is crucial for p...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals Navigating Digital Media Licensing

In the data-intensive fields of modern research and development, the dissemination of high-quality video is crucial for presentations, training, and data visualization. The underlying technologies that enable efficient video compression are governed by a complex landscape of patents, often administered by patent pools like MPEG LA. Understanding the licensing fee structures for these different video coding standards is essential for any organization creating or distributing video content. This guide provides an objective comparison of the licensing fees for major video codec standards managed by MPEG LA, presenting quantitative data in a clear, tabular format and illustrating the licensing ecosystem.

Comparative Overview of Licensing Fees

The following table summarizes the publicly available licensing fees for key MPEG LA-managed video coding standards. It is important to note that these fees can be subject to change and may not include royalties for patents held by other patent pools or individual companies not participating in the MPEG LA license.

StandardPer-Unit Royalty RateAnnual Royalty Cap (per licensee)De Minimis (No Royalty Threshold)Key Distinctions & Notes
MPEG-2 Original rates were $4 for a decoding license and $4 for an encoding license.[1] Later, this was reduced to $2.00 for each.[1][2]Not explicitly defined in the same manner as later standards.Not applicable in the same way as volume-based thresholds of later standards.One of the earliest and most foundational digital video standards. The licensing terms have evolved over its long history.[1][2]
MPEG-4 Visual (Part 2) $0.25 for encoding and $0.25 for decoding.Enterprise-level annual caps were available, for instance, $5 million per year in 2004-2005, rising to $10 million in 2008.[3]Threshold levels were established to encourage adoption by lower-volume users.[3][4]Significantly cheaper per-unit than MPEG-2.
AVC / H.264 (MPEG-4 Part 10) No royalty for the first 100,000 units annually.[5] $0.20 per unit up to 5 million, and $0.10 per unit above 5 million.[5]Initially $6.5 million, later increased to $9.75 million.[5][6]First 100,000 units per year are royalty-free.[5][6]Different fee structures apply for subscription and title-by-title video services.[5][7] For free internet video, there is no royalty.[5]
HEVC / H.265 No royalty for the first 100,000 units annually.[8][9] $0.20 per unit thereafter.[1][8][9]$25 million.[8][9][10]First 100,000 units per year are royalty-free.[8][9]The licensing landscape for HEVC is more complex, with the emergence of an additional patent pool, HEVC Advance, meaning a license from MPEG LA may not cover all essential patents.[11][12]
VVC / H.266 Hardware/Paid Software: $0.20 per unit after the first 100,000 units. Free Software: $0.05 per unit after the first 1,000,000 units.$30 million for both hardware/paid software and free software combined.Hardware/Paid Software: First 100,000 units annually. Free Software: First 1,000,000 units annually.Similar to HEVC, the VVC landscape includes another major patent pool, Access Advance, requiring implementers to potentially seek licenses from multiple entities for full patent coverage.[13][14] MPEG LA has offered a 25% discount on VVC royalties for licensees who also have licenses for AVC and HEVC.[15]

Methodologies for Fee Structures

The licensing terms for MPEG LA's patent pools are typically structured to accommodate different business models and encourage the adoption of new standards. The methodologies for determining these fees generally involve a combination of the following:

  • Per-Unit Royalties: A fee is levied on each unit of a product that incorporates the encoding or decoding technology. This is a common model for hardware devices and software sales.

  • Annual Caps: To provide cost predictability for large-scale manufacturers and distributors, an annual maximum royalty payment is set. This cap applies to the total royalties owed by a single corporate entity.[16]

  • De Minimis Thresholds: To lower the barrier to entry for small businesses and startups, no royalties are charged for the first several thousand units sold each year.[6]

  • Use-Based Royalties: For services, such as video-on-demand and subscriptions, the fees can be based on the number of subscribers or the price per title.[5][7]

  • Royalty-Free for Certain Uses: In some cases, such as for freely distributed internet content, no royalties are charged to encourage widespread use of the standard.[5]

Navigating the MPEG LA Licensing Pathway

The following diagram illustrates the logical workflow for a product manufacturer to determine their licensing obligations for different MPEG LA-managed standards.

MPEG_LA_Licensing_Pathway start Product Developer (Hardware or Software) select_standard Select Video Codec Standard start->select_standard mpeg2 MPEG-2 select_standard->mpeg2 Legacy mpeg4 MPEG-4 Visual select_standard->mpeg4 Older Applications avc AVC/H.264 select_standard->avc Widely Used hevc HEVC/H.265 select_standard->hevc 4K/UHD vvc VVC/H.266 select_standard->vvc Next-Gen/8K license_terms Review MPEG LA Licensing Terms mpeg2->license_terms mpeg4->license_terms avc->license_terms hevc->license_terms vvc->license_terms calculate_fees Calculate Royalties (Per-unit, caps, thresholds) license_terms->calculate_fees other_pools Consider Other Patent Pools? (e.g., HEVC Advance, Access Advance) calculate_fees->other_pools no_other_pools No other_pools->no_other_pools For MPEG-2, MPEG-4, AVC yes_other_pools Yes other_pools->yes_other_pools For HEVC, VVC execute_license Execute License Agreement with MPEG LA no_other_pools->execute_license additional_licenses Secure Additional Licenses yes_other_pools->additional_licenses compliance Ongoing Royalty Reporting and Payment execute_license->compliance additional_licenses->execute_license

MPEG LA Licensing Decision Workflow

References

Safety & Regulatory Compliance

Safety

Clarification on "MPEG-LA" and Disposal Procedures

Based on your query, there appears to be a misunderstanding regarding the nature of "MPEG-LA." The information below clarifies that MPEG LA is a company, not a chemical substance, and therefore does not have disposal pro...

Author: BenchChem Technical Support Team. Date: December 2025

Based on your query, there appears to be a misunderstanding regarding the nature of "MPEG-LA." The information below clarifies that MPEG LA is a company, not a chemical substance, and therefore does not have disposal procedures in the way a laboratory chemical would.

What is MPEG LA?

MPEG LA was an American company that administered patent pools for technology standards, particularly in the field of digital video and audio compression.[1][2] It provided "one-stop" licensing for essential patents required to implement standards like MPEG-2, MPEG-4, and H.264/AVC.[2][3] This allowed companies to acquire the necessary patent rights from multiple patent holders in a single transaction, which was crucial for the widespread adoption of these technologies in consumer electronics.[2][3]

In April 2023, MPEG LA was acquired by Via Licensing Corp, and they merged to form the Via Licensing Alliance, which continues the work of administering patent pools.[1][2]

No Disposal Procedures Applicable

Because MPEG LA is a business entity involved in intellectual property and patent licensing, it is not a physical or chemical substance used in laboratory research.[4] Consequently, there are no chemical safety data sheets (SDS), experimental protocols, or disposal procedures associated with it. The concept of "proper disposal" in a laboratory or research setting does not apply to a patent licensing firm.

The core function of MPEG LA was to bundle patents from various holders and license them to manufacturers of products like DVD players, set-top boxes, and personal computers.[3][5] This streamlined the complex process of securing intellectual property rights for widely used digital media standards.[6]

References

Handling

Essential Safety Information for Handling mPEG-Lipoic Acid

It appears there may be a misunderstanding regarding the substance "Mpeg-LA." The term "MPEG LA" refers to a company that administers patent pools for technology standards. However, based on the context of your request f...

Author: BenchChem Technical Support Team. Date: December 2025

It appears there may be a misunderstanding regarding the substance "Mpeg-LA." The term "MPEG LA" refers to a company that administers patent pools for technology standards. However, based on the context of your request for safety information for researchers and scientists, it is highly probable that you are referring to mPEG-LA , also known as mPEG-Lipoic Acid or methoxy polyethylene glycol-lipoic acid . This compound is commonly used in drug development and research.

The following information provides essential safety and logistical guidance for handling mPEG-Lipoic Acid.

mPEG-Lipoic Acid is a chemical compound that requires careful handling in a laboratory setting. Adherence to safety protocols is crucial to minimize risks.

Hazard Identification and Classification

mPEG-Lipoic Acid and similar alpha-lipoic acid compounds are generally classified with the following hazards:

  • Acute Oral Toxicity : Harmful if swallowed.[1][2]

  • Skin Irritation : Causes skin irritation.[1][2]

  • Eye Irritation : Causes serious eye irritation.[1][2]

  • Skin Sensitization : May cause an allergic skin reaction.[2][3]

  • Aquatic Hazard : Toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling mPEG-Lipoic Acid:

PPE CategorySpecification
Eye Protection Tightly fitting safety goggles or safety glasses with side-shields.[1][4][5] A face shield may be necessary in situations with a higher risk of splashing.[1][4]
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).[1][4][6] Gloves must be inspected before use and disposed of properly after handling.[4][5]
Body Protection Laboratory coat. For larger quantities, a disposable coverall of low permeability is recommended.[7] Protective clothing should be flame-retardant and antistatic.[4]
Respiratory A NIOSH-approved dust respirator or a full-face particle respirator should be used when dust is generated or if ventilation is inadequate.[1][4]
Handling and Storage Procedures

Proper handling and storage are essential to maintain the stability of mPEG-Lipoic Acid and ensure the safety of laboratory personnel.

ProcedureGuidelines
Handling Use in a well-ventilated area, preferably in a fume hood.[4] Avoid contact with skin, eyes, and clothing.[4][7] Prevent dust formation.[4][7] Wash hands thoroughly after handling.[1][4][5]
Storage Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7][8] Store away from incompatible materials such as strong oxidizing agents.[4][8]
Stability The product is stable under normal operating and storage conditions.[4] Avoid high temperatures and frequent exposure.[4]

Emergency and Disposal Plans

First Aid Measures

In case of accidental exposure, follow these first aid procedures:

Exposure RouteFirst Aid Instructions
Inhalation Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[1][4]
Skin Contact Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water.[4] If skin irritation or a rash occurs, get medical advice.[1][2]
Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1] Seek immediate medical attention from an ophthalmologist.
Ingestion Do NOT induce vomiting. Rinse mouth with water.[1][5] Never give anything by mouth to an unconscious person.[5] Call a poison center or doctor if you feel unwell.[1]
Spill and Disposal Procedures
ProcedureGuidelines
Spill Wear appropriate PPE.[4][7] For dry spills, avoid generating dust.[7] Sweep up the material and place it in a suitable, closed container for disposal.[1][8] For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect for disposal.[8]
Disposal Dispose of this material and its container as hazardous waste.[3] Do not allow the product to enter drains or waterways.[3] Disposal must be in accordance with all applicable federal, state, and local regulations.

Experimental Workflow and Safety Protocol

The following diagrams illustrate the general workflow for handling mPEG-Lipoic Acid in a laboratory setting and the logical relationship of safety protocols.

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup and Disposal Risk_Assessment Conduct Risk Assessment Gather_PPE Gather Appropriate PPE Risk_Assessment->Gather_PPE Prepare_Workspace Prepare Well-Ventilated Workspace/Fume Hood Gather_PPE->Prepare_Workspace Weigh_Chemical Weigh mPEG-LA Prepare_Workspace->Weigh_Chemical Dissolve_Chemical Dissolve/Use in Experiment Weigh_Chemical->Dissolve_Chemical Decontaminate Decontaminate Glassware and Surfaces Dissolve_Chemical->Decontaminate Store_Remaining Store Remaining Chemical Properly Dissolve_Chemical->Store_Remaining Dispose_Waste Dispose of Waste in Labeled Hazardous Waste Container Decontaminate->Dispose_Waste

Figure 1. A general experimental workflow for handling mPEG-Lipoic Acid.

G cluster_controls Control Measures cluster_outcomes Potential Outcomes Handling_mPEG_LA Handling mPEG-LA Engineering_Controls Engineering Controls (Fume Hood) Handling_mPEG_LA->Engineering_Controls Administrative_Controls Administrative Controls (SOPs, Training) Handling_mPEG_LA->Administrative_Controls PPE Personal Protective Equipment Handling_mPEG_LA->PPE Exposure Exposure Event Handling_mPEG_LA->Exposure Safe_Handling Safe Handling Engineering_Controls->Safe_Handling Administrative_Controls->Safe_Handling PPE->Safe_Handling First_Aid First_Aid Exposure->First_Aid Initiate

References

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